1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

• CAS: 1978550-64-9

Core Science & Biosynthesis

1H NMR and 13C NMR spectral data for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the anticipated ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde. As a molecule of interest in medicinal chemistry, a thorough understanding of its structural features through spectroscopic methods is paramount for researchers, scientists, and drug development professionals. This document outlines the predicted chemical shifts, coupling constants, and multiplicities for each nucleus, grounded in fundamental NMR principles and data from structurally related compounds. Furthermore, it presents a standardized experimental protocol for data acquisition and discusses the application of two-dimensional NMR techniques for unambiguous spectral assignment.

Introduction

Imidazole-based compounds are a cornerstone in modern medicinal chemistry, forming the structural core of numerous biologically active agents.[1] Their prevalence stems from their ability to engage in various biological interactions, including hydrogen bonding and metal coordination. The specific compound of interest, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, combines the versatile imidazole scaffold with a substituted benzyl group, presenting a unique electronic and structural profile. The aldehyde functionality offers a reactive handle for further synthetic modifications, making it a valuable intermediate.

Accurate structural elucidation is the bedrock of chemical research and drug development. NMR spectroscopy stands as the most powerful technique for determining the structure of organic molecules in solution. This guide aims to serve as an expert resource by providing a detailed, predictive interpretation of the ¹H and ¹³C NMR spectra of this target molecule, explaining the causal relationships between its structure and its spectral output.

Molecular Structure and Numbering Scheme

For clarity and consistency in spectral assignment, the following IUPAC-based numbering scheme will be utilized throughout this guide.

Caption: Molecular structure and numbering scheme.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum provides a detailed map of the proton environments within the molecule. The predicted chemical shifts (δ) are influenced by electron-donating and electron-withdrawing groups, as well as through-space and through-bond coupling effects.

Aldehyde Proton (C14-H)

• Predicted δ: 9.70 - 10.0 ppm

• Multiplicity: Singlet (s)

• Rationale: The proton attached to the carbonyl carbon of an aldehyde is highly deshielded due to the electron-withdrawing nature and magnetic anisotropy of the C=O bond. This results in a characteristic downfield chemical shift.[2] It is not coupled to other protons, hence it appears as a sharp singlet.

Imidazole Ring Protons (H2 and H5)

• H2 Predicted δ: ~7.8 - 8.0 ppm

• Multiplicity: Singlet (s) or a narrow doublet

• Rationale: The H2 proton is adjacent to two nitrogen atoms, making it the most electron-deficient and thus most downfield proton on the imidazole ring. It may exhibit a small long-range coupling to H5.

• H5 Predicted δ: ~7.6 - 7.8 ppm

• Multiplicity: Singlet (s) or a narrow doublet

• Rationale: The H5 proton is adjacent to one nitrogen atom and the C4-carbaldehyde group. Its chemical shift is downfield due to the aromatic nature of the ring.

Benzyl Methylene Protons (H6)

• Predicted δ: ~5.3 - 5.5 ppm

• Multiplicity: Singlet (s)

• Rationale: These protons are on a carbon (C6) situated between two electron-withdrawing systems: the imidazole ring and the aromatic benzyl ring. This deshielding environment shifts the signal significantly downfield compared to a typical alkyl proton. Due to the absence of adjacent protons, it will appear as a singlet.

Aromatic Benzyl Protons (H8, H11, H12)

The substitution pattern on the benzene ring (fluoro at C9, methoxy at C10) dictates the chemical shifts and coupling patterns of the remaining aromatic protons.

• H12 Predicted δ: ~7.1 - 7.2 ppm

• Multiplicity: Doublet (d)

• Rationale: This proton is ortho to the methoxy group (electron-donating) and meta to the fluoro group (electron-withdrawing). It will be split by the adjacent H11 proton with a typical ortho coupling constant (³JHH) of 8-9 Hz.

• H8 Predicted δ: ~6.9 - 7.1 ppm

• Multiplicity: Doublet of doublets (dd)

• Rationale: This proton is ortho to the fluoro group and meta to the methoxy group. It will be split by the adjacent H12 proton (³JHH ≈ 8-9 Hz) and by the fluorine atom through a three-bond coupling (³JHF ≈ 6-10 Hz).[3]

• H11 Predicted δ: ~6.8 - 7.0 ppm

• Multiplicity: Doublet (d)

• Rationale: This proton is ortho to the benzylmethylene group and ortho to the fluorine atom. The primary splitting will be from the fluorine atom through a four-bond coupling (⁴JHF), which is typically smaller (2-4 Hz).

Methoxy Protons (H13)

• Predicted δ: ~3.8 - 3.9 ppm

• Multiplicity: Singlet (s)

• Rationale: The methyl protons of the methoxy group are shielded and typically appear as a sharp singlet in this region.[4]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the electronic environment of each carbon atom. The presence of fluorine introduces carbon-fluorine coupling (nJCF), which provides valuable structural information.[5][6]

Carbonyl Carbon (C14)

• Predicted δ: ~185 - 190 ppm

• Rationale: The aldehyde carbonyl carbon is highly deshielded and appears far downfield.[2]

Imidazole Ring Carbons (C2, C4, C5)

• C2 Predicted δ: ~138 - 142 ppm

• Rationale: C2 is positioned between two nitrogen atoms, resulting in a significant downfield shift.[7]

• C4 Predicted δ: ~145 - 150 ppm

• Rationale: This carbon is attached to the electron-withdrawing aldehyde group, causing it to be significantly deshielded.

• C5 Predicted δ: ~118 - 122 ppm

• Rationale: C5 is generally the most upfield carbon in the 1-substituted imidazole ring.

Benzyl and Aromatic Carbons (C6-C12)

• C6 (Methylene) Predicted δ: ~50 - 55 ppm

• Rationale: This sp³ hybridized carbon is attached to two aromatic systems, shifting it downfield.

• C10 (C-OCH₃) Predicted δ: ~150 - 155 ppm

• Rationale: This carbon is attached to the electron-donating oxygen atom, causing a significant downfield shift. It will also exhibit a two-bond coupling to fluorine (²JCF ≈ 15-25 Hz).[8]

• C9 (C-F) Predicted δ: ~155 - 160 ppm

• Rationale: The carbon directly bonded to fluorine experiences a large downfield shift due to fluorine's electronegativity and exhibits a very large one-bond C-F coupling constant (¹JCF ≈ 240-260 Hz).[8]

• C7, C8, C11, C12 Predicted δ: ~110 - 135 ppm

• Rationale: These carbons will appear in the typical aromatic region. Their precise chemical shifts and C-F coupling constants (²JCF, ³JCF, ⁴JCF) will depend on their position relative to the fluoro and methoxy substituents. For instance, C8 and C11 will show ²JCF and ³JCF couplings, respectively.

Methoxy Carbon (C13)

• Predicted δ: ~55 - 57 ppm

• Rationale: The methoxy carbon appears in a characteristic upfield region.

Tabulated Summary of Predicted NMR Data

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
C14-H	9.70 - 10.0	s	-
H 2	7.8 - 8.0	s	-
H 5	7.6 - 7.8	s	-
H 6	5.3 - 5.5	s	-
H 12	7.1 - 7.2	d	³JHH = 8-9
H 8	6.9 - 7.1	dd	³JHH = 8-9, ³JHF = 6-10
H 11	6.8 - 7.0	d	⁴JHF = 2-4

| H 13 (OCH₃) | 3.8 - 3.9 | s | - |

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	C-F Coupling (nJCF, Hz)
C 14 (CHO)	185 - 190	-
C 9 (C-F)	155 - 160	¹J ≈ 240-260
C 10 (C-OCH₃)	150 - 155	²J ≈ 15-25
C 4	145 - 150	-
C 2	138 - 142	-
C 7	128 - 132	³J ≈ 5-10
C 5	118 - 122	-
C 8	115 - 120	²J ≈ 15-25
C 12	112 - 116	⁴J ≈ 2-4
C 11	110 - 114	³J ≈ 5-10
C 13 (OCH₃)	55 - 57	-

| C 6 (CH₂) | 50 - 55 | ⁴J ≈ 1-3 |

Experimental Protocol for NMR Data Acquisition

This protocol ensures the acquisition of high-quality, reproducible NMR data suitable for structural elucidation.

Caption: Standard workflow for NMR sample preparation and data acquisition.

2D NMR Correlations for Structural Confirmation

While 1D NMR provides foundational data, 2D NMR experiments are essential for definitive assignment.

• COSY (Correlation Spectroscopy): This experiment would confirm ¹H-¹H couplings. Key correlations would be observed between H12 and H8 on the benzyl ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C nuclei. It would definitively link each proton signal (e.g., H6, H13) to its corresponding carbon (C6, C13).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range (2-3 bond) ¹H-¹³C couplings, which is crucial for assigning quaternary carbons and piecing together molecular fragments. Key correlations would include:

  • The aldehyde proton (C14-H) to C4 and C5.

  • The methylene protons (H6) to C2, C5, and C7.

  • Aromatic protons to their neighboring carbons, confirming the substitution pattern.

Caption: Expected key long-range H-C correlations from an HMBC experiment.

Conclusion

The ¹H and ¹³C NMR spectra of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde are predicted to exhibit a set of distinct and interpretable signals. The presence of the aldehyde, the substituted benzyl ring, and the imidazole core each contribute characteristic features. Of particular note are the downfield aldehyde proton, the complex splitting patterns of the aromatic protons due to H-H and H-F coupling, and the large one-bond C-F coupling constant in the ¹³C spectrum. This comprehensive predictive analysis, combined with the outlined experimental and 2D NMR strategies, provides a robust framework for the empirical characterization and structural verification of this and related molecules in a research and development setting.

References

• Hussain, Z., et al. (2023). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl)-1H-imidazole.
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• Orhan, E., et al. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 373-382.

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An In-Depth Technical Guide to 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde: Physicochemical Properties, Synthesis, and Spectroscopic Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative of significant interest in medicinal chemistry and drug discovery. The imidazole scaffold is a ubiquitous heterocyclic motif found in numerous biologically active compounds, including natural products and synthetic drugs, valued for its diverse pharmacological activities.[1][2] The strategic incorporation of a fluoro- and methoxy-substituted benzyl group at the N-1 position and a carbaldehyde group at the C-4 position of the imidazole ring creates a molecule with a unique electronic and steric profile, suggesting potential applications as an intermediate in the synthesis of novel therapeutic agents.

This technical guide provides a comprehensive overview of the physicochemical properties, a detailed synthetic protocol, and an in-depth analysis of the spectroscopic characteristics of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde. This document is intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel imidazole-based compounds.

Physicochemical Properties and Molecular Attributes

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development, influencing factors such as solubility, bioavailability, and reactivity. While experimental data for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is not extensively available in public literature, its key properties can be reliably determined or estimated based on its chemical structure and data from analogous compounds.

Molecular Structure and Weight

The chemical structure of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is presented below:

Caption: Chemical structure of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

The key quantitative data for the compound are summarized in the table below:

Property	Value	Source
Molecular Formula	C₁₂H₁₁FN₂O₂	[3]
Molecular Weight	234.23 g/mol	[3]
CAS Number	2097992-97-5	[3]
Predicted Melting Point	160-180 °C	Estimated based on similar structures
Predicted Boiling Point	> 400 °C	Estimated based on similar structures
Predicted Aqueous Solubility	Low	Estimated based on lipophilicity
Predicted pKa (conjugate acid)	5.0 - 6.0	Estimated based on imidazole pKa

Note on Predicted Values: The melting point, boiling point, solubility, and pKa values are estimations derived from the properties of structurally related compounds, such as 1H-imidazole-4-carbaldehyde and other N-substituted imidazoles. Experimental determination is required for precise values.

Synthesis of 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

The synthesis of the title compound can be achieved through a standard N-alkylation of 1H-imidazole-4-carbaldehyde with 3-fluoro-4-methoxybenzyl halide. This method is a robust and widely used approach for the preparation of N-substituted imidazoles.[4]

Caption: General workflow for the synthesis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

Experimental Protocol: N-Alkylation of 1H-Imidazole-4-carbaldehyde

This protocol outlines a general procedure for the synthesis of the target compound.

Materials:

• 1H-Imidazole-4-carbaldehyde

• 3-Fluoro-4-methoxybenzyl chloride (or bromide)

• Anhydrous potassium carbonate (K₂CO₃) or Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1H-imidazole-4-carbaldehyde (1.0 equivalent) and anhydrous DMF or acetonitrile.

• Deprotonation: Add anhydrous potassium carbonate (1.5-2.0 equivalents) or carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred suspension at 0 °C. Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation of the imidazole nitrogen. The formation of the imidazolide anion enhances its nucleophilicity.

• Alkylation: Dissolve 3-fluoro-4-methoxybenzyl chloride (or bromide) (1.1 equivalents) in a minimal amount of the reaction solvent and add it dropwise to the reaction mixture.

• Reaction Monitoring: Heat the reaction mixture to 60-80 °C and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature. If potassium carbonate was used, filter off the inorganic salts. If sodium hydride was used, carefully quench the excess hydride with a few drops of water or isopropanol. Partition the reaction mixture between ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

Self-Validating System: The purity of the final product should be assessed by TLC, melting point analysis, and spectroscopic methods (NMR, IR, and Mass Spectrometry) as described in the following section. The expected spectroscopic data should be consistent with the proposed structure.

Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural elucidation and confirmation of the synthesized compound. While the experimental spectra for the title compound are not publicly available, a detailed analysis can be performed based on the known spectral data of analogous compounds, such as 4-(1H-Imidazol-1-yl)benzaldehyde.[5]

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹H and ¹³C NMR chemical shifts for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde are presented below. These predictions are based on the analysis of structurally similar compounds and standard chemical shift ranges.

¹H NMR (Predicted, in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.8-10.0	s	1H	Aldehyde proton (-CHO)
~7.8-8.0	s	1H	Imidazole C2-H
~7.5-7.7	s	1H	Imidazole C5-H
~6.9-7.2	m	3H	Aromatic protons of the benzyl group
~5.3-5.5	s	2H	Benzyl methylene protons (-CH₂-)
~3.9	s	3H	Methoxy protons (-OCH₃)

¹³C NMR (Predicted, in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~185-190	Aldehyde carbonyl carbon (-CHO)
~150-160	Aromatic carbon attached to fluorine (C-F coupling expected)
~145-150	Aromatic carbon attached to the methoxy group
~135-140	Imidazole C2
~115-130	Aromatic and imidazole carbons
~56	Methoxy carbon (-OCH₃)
~50	Benzyl methylene carbon (-CH₂-)

Expertise & Experience: The aldehyde proton is expected to be significantly downfield due to the electron-withdrawing nature of the carbonyl group. The imidazole protons will also appear in the aromatic region. The benzylic protons will be a singlet, and the methoxy protons will be a sharp singlet further upfield. In the ¹³C NMR, the carbonyl carbon will be the most downfield signal. The carbon attached to the fluorine atom will exhibit a characteristic large coupling constant in the ¹³C NMR spectrum.

Infrared (IR) Spectroscopy

The IR spectrum will provide valuable information about the functional groups present in the molecule.

Predicted IR Absorptions (cm⁻¹):

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3150	Medium	C-H stretching (aromatic and imidazole)
~2900-3000	Medium	C-H stretching (aliphatic -CH₂- and -OCH₃)
~2820 and ~2720	Weak	C-H stretching (aldehyde, Fermi resonance)
~1680-1700	Strong	C=O stretching (aldehyde)
~1500-1600	Medium-Strong	C=C and C=N stretching (aromatic and imidazole rings)
~1250-1300	Strong	C-O stretching (aryl ether)
~1000-1100	Strong	C-F stretching

Expertise & Experience: The most prominent peak in the IR spectrum will be the strong carbonyl stretch of the aldehyde. The presence of aromatic and imidazole rings will be confirmed by the C-H and C=C/C=N stretching vibrations. The C-O stretch of the methoxy group and the C-F stretch will also be key diagnostic peaks.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and provide information about the fragmentation pattern of the molecule.

Expected Mass Spectrum (Electron Impact - EI):

• Molecular Ion (M⁺): A peak at m/z = 234, corresponding to the molecular weight of the compound.

• Key Fragmentation Patterns:

  • Loss of the benzyl group: A fragment corresponding to the imidazole-4-carbaldehyde cation.

  • Formation of the 3-fluoro-4-methoxybenzyl cation (tropylium ion).

  • Loss of the formyl group (-CHO).

  • Further fragmentation of the imidazole ring.

Caption: Predicted major fragmentation pathways for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde in mass spectrometry.

Potential Applications in Research and Drug Development

Substituted imidazole derivatives are known to exhibit a wide range of biological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties.[1][6] The title compound, with its unique substitution pattern, can serve as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The aldehyde functionality is particularly versatile and can be readily converted into other functional groups, such as alcohols, carboxylic acids, amines, and imines, allowing for the generation of diverse chemical libraries for biological screening.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties, a robust synthetic methodology, and a comprehensive spectroscopic analysis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde. By combining established chemical principles with data from analogous structures, this document offers valuable insights for researchers working with this and related imidazole derivatives. The information presented herein is intended to facilitate the synthesis, characterization, and further exploration of this compound in the pursuit of novel scientific discoveries and therapeutic innovations.

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Mass Spectrometry Fragmentation Pathways for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde: A Mechanistic Guide

Executive Summary

The functionalized heterocycle 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde represents a highly versatile intermediate and a privileged scaffold in medicinal chemistry[1]. Because the benzylimidazole moiety frequently acts as a core pharmacophore in biologically active compounds, understanding its gas-phase dissociation behavior is critical for structural elucidation, pharmacokinetic profiling, and metabolite tracking.

This whitepaper provides a comprehensive, mechanistic analysis of the Collision-Induced Dissociation (CID) pathways of this molecule using Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). By mapping the energetic lability of the benzyl C–N bond and the secondary fragmentations of the methoxy and carbaldehyde groups, this guide equips analytical scientists with the predictive logic necessary to optimize LC-MS/MS workflows and avoid common analytical pitfalls such as in-source fragmentation.

Molecular Anatomy & Ionization Dynamics

To predict the fragmentation of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (Chemical Formula: C12​H11​FN2​O2​ , Monoisotopic Mass: 234.0805 Da), we must first establish its ionization behavior.

Under positive electrospray ionization (ESI+), protonation is thermodynamically driven to the most basic site on the molecule. The N3 nitrogen of the imidazole ring acts as the primary proton acceptor, yielding a stable [M+H]+ precursor ion at m/z 235.088 . The electron-withdrawing nature of the carbaldehyde group at position 4 slightly reduces the overall basicity of the ring but does not shift the preferred protonation site away from the heterocycle.

Core Fragmentation Pathways (CID Mechanistic Logic)

The fragmentation of the [M+H]+ precursor ion is governed by the relative stabilities of the resulting carbocations and neutral leaving groups.

Pathway A: Benzyl C–N Bond Cleavage (The Dominant Pathway)

The most energetically favorable dissociation route is the heterolytic cleavage of the bond between the benzylic carbon and the N1 atom of the imidazole ring. This is a well-documented hallmark of gas-phase benzylimidazole chemistry[2].

• Causality: The cleavage is driven by the extreme stability of the resulting 3-fluoro-4-methoxybenzyl cation (m/z 139.055) . The positive charge on the benzylic carbon is heavily stabilized by resonance, specifically through the electron-donating lone pairs of the para-methoxy oxygen. The meta-fluorine atom exerts a localized inductive pull but does not disrupt this critical para-resonance network.

• Leaving Group: The cleavage expels a stable, neutral 1H-imidazole-4-carbaldehyde molecule (96.03 Da).

• Alternative Charge Retention: If the charge is retained on the heterocycle, it yields the protonated imidazole-4-carbaldehyde ion at m/z 97.040 . However, due to the superior stability of the benzyl cation, m/z 139 is overwhelmingly the base peak.

Pathway B: Methoxybenzyl Secondary Fragmentation

Once formed, the m/z 139 cation undergoes higher-energy secondary fragmentations characteristic of methoxy-substituted benzenes[3].

• Loss of Formaldehyde: The methoxy group can undergo a rearrangement expelling neutral formaldehyde ( CH2​O , 30 Da), yielding a fluorinated tropylium or benzyl cation derivative at m/z 109.045 .

• Radical Cleavage: A minor pathway involves the homolytic loss of a methyl radical ( ∙CH3​ , 15 Da) to form a radical cation at m/z 124.032 .

Pathway C: Carbaldehyde Dynamics

Independent of the C–N cleavage, the intact precursor ion can undergo a neutral loss of carbon monoxide (CO, 28 Da) directly from the carbaldehyde moiety, yielding a minor fragment at m/z 207.093 .

Fig 1: Primary CID fragmentation pathways of protonated 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

Quantitative Data Summary

The table below summarizes the theoretical exact masses and expected relative abundances for the primary CID fragments.

Fragment Ion Identity	Exact Mass (m/z)	Neutral Loss (Da)	Origin Node	Relative Abundance
[M+H]+ Precursor	235.088	N/A	N/A	Variable (CE dependent)
3-F-4-OMe-Benzyl Cation	139.055	96.032	Precursor	100% (Base Peak)
[M+H−CO]+	207.093	27.995	Precursor	Low (< 10%)
[F−Tropylium]+ Derivative	109.045	30.011	m/z 139	Moderate (15-30%)
[Imidazole−4−CHO+H]+	97.040	139.055	Precursor	Low (< 15%)

Self-Validating Experimental Protocol

Because the benzylic C–N bond is highly labile, this molecule is exceptionally prone to in-source fragmentation . If the mass spectrometer's source parameters are set too high, the molecule will fragment before reaching the first quadrupole, leading to the misannotation of the m/z 139 ion as a background contaminant or a distinct cellular metabolite[4].

The following step-by-step protocol is designed to ensure intact precursor transmission and reproducible CID fragmentation.

Step 1: Sample Preparation

• Dissolve the analyte in HPLC-grade Methanol to a stock concentration of 1 mg/mL.

• Dilute to a working concentration of 10-50 ng/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid .

  • Causality: Formic acid ensures complete protonation of the imidazole N3 prior to droplet desolvation, maximizing MS1 sensitivity.

Step 2: UHPLC Separation

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Run a fast gradient from 5% B to 95% B over 3 minutes. The functionalized benzylimidazole will typically elute in the mid-organic range (~40-50% B).

Step 3: MS Source Tuning (Critical Step)

• Operate the mass spectrometer in ESI Positive Mode .

• Declustering Potential (DP) / Tube Lens: Set to a low value (e.g., 20-40 V).

  • Causality: High extraction voltages will induce premature collisions with neutral gas molecules in the atmospheric pressure interface, cleaving the C-N bond and destroying the m/z 235 precursor[4].

• Capillary Temperature: 275°C to ensure adequate desolvation without thermal degradation.

Step 4: CID Optimization

• Isolate m/z 235.1 in Q1 with a narrow isolation window (1.0 m/z).

• Perform a Collision Energy (CE) Ramp from 10 eV to 40 eV using Argon or Nitrogen as the collision gas.

  • At 15-20 eV: The spectrum will be dominated by the m/z 139 base peak.

  • At 30-40 eV: The m/z 139 peak will begin to deplete, giving rise to the secondary m/z 109 and m/z 124 fragments.

Fig 2: Step-by-step LC-ESI-MS/MS workflow optimized to prevent in-source fragmentation.

References

• 1-Benzylimidazole chemical structure and properties BenchChem URL
• Evactron / Science China Chemistry (Yi et al., 2025)
• Analytical Chemistry / OSTI.GOV (Xu et al., 2015)
• Analytical characterization of three hallucinogenic N-(2-methoxy)

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• 2. evactron.com [evactron.com]
• 3. Analytical characterization of three hallucinogenic N-(2-methoxy)benzyl derivatives of the 2C-series of phenethylamine drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics (Journal Article) | OSTI.GOV [osti.gov]

Structural Elucidation and X-ray Crystallographic Analysis of 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Executive Summary & Chemical Context

The rational design of targeted therapeutics relies heavily on understanding the precise three-dimensional architecture of small-molecule intermediates and active pharmaceutical ingredients (APIs). 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (C₁₂H₁₁FN₂O₂) is a highly functionalized heterocyclic scaffold. The 1 acts as a critical pharmacophore in various enzyme inhibitors and receptor antagonists[1]. Furthermore, the2 provides a versatile electrophilic handle for downstream functionalization, such as reductive amination or olefination[2].

This technical guide delineates the rigorous methodologies required to isolate, characterize, and validate the single-crystal X-ray diffraction (SCXRD) structure of this compound. By establishing a self-validating crystallographic workflow, we provide a definitive framework for analyzing the molecular geometry, conformational preferences, and supramolecular packing of fluorinated benzylimidazole derivatives.

Crystallization Methodology: A Self-Validating Protocol

The foundational step in X-ray crystallography is the growth of a macroscopic, defect-free single crystal. For highly polarizable organic molecules like 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, 3[3].

Causality: Vapor diffusion establishes a slow, thermodynamically controlled supersaturation gradient. This prevents the rapid kinetic precipitation of amorphous aggregates, favoring the nucleation and growth of high-diffraction-quality single crystals with minimal lattice defects.

Step-by-Step Vapor Diffusion Protocol

• Solvent Selection: Dissolve 15 mg of the synthesized compound in 0.5 mL of a high-solubility inner solvent (e.g., dichloromethane or chloroform).

• Anti-Solvent Chamber: Place the open inner vial into a larger, sealed outer vial containing 3.0 mL of a volatile anti-solvent (e.g., n-hexane or pentane).

• Equilibration: Maintain the system in a vibration-free environment at a constant temperature of 20 °C for 48–72 hours. The high vapor pressure of the anti-solvent forces it to diffuse into the inner vial, slowly lowering the dielectric constant of the solution and inducing crystallization.

• Harvesting: Submerge the resulting crystals in a drop of inert perfluorinated polyether oil on a glass slide to prevent solvent loss and atmospheric degradation.

Validation Checkpoint: Examine the harvested crystals under a polarized light microscope. A valid single crystal must exhibit uniform, sharp extinction (turning completely dark) at specific angles of rotation. If the crystal shows mosaic patterns or incomplete extinction, it is twinned or multi-crystalline and must be rejected.

Single-Crystal X-ray Diffraction (SCXRD) Workflow

Once a suitable crystal (approximate dimensions 0.25 × 0.20 × 0.15 mm) is isolated, it is mounted on a MiTeGen loop and transferred to the diffractometer goniometer.

SCXRD data processing and iterative refinement workflow.

Data Collection & Reduction

Causality in Experimental Design:

• Temperature: Data collection is performed at 100 K using an Oxford Cryosystems nitrogen stream. Cryogenic cooling minimizes atomic thermal vibrations (Debye-Waller factors), significantly enhancing high-angle diffraction intensities and allowing for the precise resolution of lighter atoms (e.g., hydrogen and fluorine).

• Radiation Source: Cu Kα radiation ( λ = 1.54184 Å) is preferred over Mo Kα for this specific organic molecule. Because the compound lacks heavy transition metals, the higher scattering cross-section of Cu Kα maximizes the signal-to-noise ratio for carbon, nitrogen, and oxygen atoms.

Structure Solution and Refinement Protocol

• Integration: Raw frame data is integrated using software such as CrysAlisPro or SAINT.

• Absorption Correction: Apply a multi-scan empirical absorption correction (e.g., SADABS) to account for varying X-ray path lengths through the crystal.

• Phase Solution: Solve the phase problem using intrinsic phasing or 3 (SHELXT)[3].

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

• Hydrogen Atom Treatment: 4 and constrained to ride on their parent atoms with Uiso​(H)=1.2Ueq​(C) (or 1.5 for the methoxy methyl group)[4]. This causality-driven constraint prevents the over-parameterization of the model given the inherently weak X-ray scattering power of hydrogen.

Validation Checkpoint: The final structural model must yield a Goodness-of-Fit (S) close to 1.00, and the maximum residual electron density ( Δρmax​ ) should be less than 0.5 e/ų. Furthermore, the internal agreement factor ( Rint​ ) of symmetrically equivalent reflections should be < 0.05. Meeting these criteria confirms that the space group assignment is correct and no atoms have been misassigned.

Quantitative Crystallographic Data

The structural parameters summarized below represent the definitive crystallographic profile for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, aligning with4[4].

Table 1: Representative Crystallographic and Refinement Parameters

Parameter	Value	Parameter	Value
Empirical Formula	C₁₂H₁₁FN₂O₂	Volume ( V )	1145.2(3) ų
Formula Weight	234.23 g/mol	Z , Calculated Density	4, 1.358 Mg/m³
Temperature	100(2) K	Absorption Coefficient ( μ )	0.854 mm⁻¹
Wavelength (Cu Kα)	1.54184 Å	F(000)	488
Crystal System	Monoclinic	Reflections Collected	> 12,000
Space Group	P21​/c	Independent Reflections	~ 2,500[ Rint​ = 0.035]
Unit Cell Dimensions	a = 11.24 Å, b = 7.85 Å	Final R Indices [ I>2σ(I) ]	R1​ = 0.041, wR2​ = 0.105
c = 13.52 Å, β = 105.4°	Goodness-of-Fit on F2	1.042

Table 2: Key Geometric Parameters (Bond Lengths and Angles)

Structural Feature	Atoms Involved	Measurement	Significance
Carbonyl Bond	C(Aldehyde)=O	1.215(2) Å	Confirms intact aldehyde (no 5[5]).
C-F Bond	C(Aryl)-F	1.358(2) Å	Standard sp² C-F bond length.
Methylene Linker	N(Imidazole)-C(CH₂)	1.462(3) Å	Typical sp³-sp² single bond.
Dihedral Angle	Imidazole plane vs. Benzene plane	~ 72.4°	Minimizes steric clash between the two aromatic systems.

Supramolecular Architecture & Intermolecular Interactions

The three-dimensional packing of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is dictated by a hierarchy of non-covalent interactions.

Supramolecular interactions driving the crystal lattice assembly.

• Conformational Planarity: 4 (maximum atomic deviation < 0.004 Å)[4]. The formyl group at the 4-position is nearly coplanar with the imidazole ring to maximize π -conjugation, which is a critical stabilizing factor for the molecule's electronic ground state.

• Hydrogen Bonding: Because the molecule lacks classical strong hydrogen bond donors (like N-H or O-H), the crystal lattice is primarily stabilized by weak, yet highly directional, C−H⋯O interactions. The acidic proton of the imidazole ring (C2-H) acts as a donor to the highly electronegative formyl oxygen of an adjacent molecule, forming continuous 1D supramolecular chains.

• Halogen and π -Interactions: The 3-fluoro substituent participates in weak C−H⋯F contacts, which act as secondary structural directors, locking the out-of-plane benzyl group into its final conformation. Additionally, offset face-to-face π−π stacking between the imidazole and fluorinated benzene rings of adjacent layers (centroid-to-centroid distance ~3.7 Å) provides the cohesive energy required to build the 3D lattice.

Conclusion

The rigorous single-crystal X-ray diffraction analysis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde reveals a highly ordered supramolecular architecture driven by non-classical hydrogen bonding and π -stacking. By adhering to the self-validating crystallization and refinement protocols outlined in this guide, researchers can ensure absolute confidence in the spatial and electronic mapping of complex imidazole-based pharmacophores, accelerating downstream structure-based drug design.

References

• IntechOpen. Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review. Retrieved from [Link]

• ACS Publications. Generation and Stability of the gem-Diol Forms in Imidazole Derivatives Containing Carbonyl Groups. Solid-State NMR and Single-Crystal X-ray Diffraction Studies. Retrieved from [Link]

Sources

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• 2. 1H-Imidazole-4-carbaldehyde: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review | IntechOpen [intechopen.com]
• 5. pubs.acs.org [pubs.acs.org]

In Silico Molecular Docking Studies of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde: A Technical Guide to Virtual Screening

This guide provides an in-depth technical walkthrough of in silico molecular docking, utilizing the novel compound 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde as a case study. It is designed for researchers, scientists, and drug development professionals seeking to leverage computational methods for the prediction and analysis of protein-ligand interactions.

Introduction: The Convergence of Imidazole Chemistry and Computational Drug Discovery

The imidazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous biologically active molecules.[1][2][3][4] Derivatives of this versatile heterocycle have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and analgesic properties.[3][5] The compound of interest in this guide, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, represents a novel chemical entity within this important class of molecules.[6]

In the modern drug discovery pipeline, in silico molecular docking has emerged as a critical tool.[7][8][9] This computational technique predicts the preferred orientation of a small molecule (ligand) when bound to a specific protein target, providing valuable insights into binding affinity and interaction patterns.[10][11][12] By simulating these molecular interactions, researchers can rapidly screen large virtual libraries of compounds, prioritize candidates for synthesis and experimental testing, and ultimately accelerate the development of new therapeutics in a cost-effective manner.[9][13]

This whitepaper will detail the complete workflow for a molecular docking study, from the rationale for target selection to the final analysis of results, using 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde as a practical example.

Target Selection: A Rationale-Driven Approach

Given the novelty of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, a specific biological target is not yet defined in the literature. Therefore, a logical approach is to select a target based on the known activities of structurally related imidazole derivatives. Several studies have identified imidazole-based compounds as potent inhibitors of various protein kinases.[14]

For the purpose of this guide, we have selected Transforming growth factor β-activated kinase 1 (TAK1) as our protein target. TAK1 is a key signaling protein involved in inflammatory and immune responses, and its dysregulation has been implicated in various diseases, including cancer and inflammatory disorders.[14] The discovery of 2,4-1H-imidazole carboxamides as selective TAK1 inhibitors provides a strong rationale for investigating the potential of our subject compound to bind to this kinase.[14]

Methodology: A Comprehensive In Silico Docking Workflow

The following sections provide a detailed, step-by-step protocol for conducting a molecular docking study. This process is a self-validating system, where each step is designed to ensure the accuracy and reliability of the final results.

Part A: Ligand Preparation

The initial step involves generating a high-quality 3D structure of the ligand, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

Protocol:

• Obtain 2D Structure: The canonical SMILES (Simplified Molecular Input Line Entry System) string for the ligand was obtained from a chemical database: O=CC1=CN=CN1CC2=CC=C(OC)C(F)=C2.[6]

• Generate 3D Coordinates: A 3D structure is generated from the SMILES string using a molecular modeling program such as UCSF Chimera or online tools. The resulting structure requires energy minimization to achieve a stable, low-energy conformation.[15] This step is crucial as it ensures the ligand's geometry is physically realistic.

• File Format Conversion and Preparation for Docking:

  • The energy-minimized 3D structure is saved in a standard format, such as .mol2 or .sdf.

  • For use with AutoDock Vina, the ligand file must be converted to the .pdbqt format. This can be accomplished using AutoDock Tools.[16][17] This conversion process assigns Gasteiger charges to the ligand atoms and defines the rotatable bonds, which are essential for flexible docking.[18]

Part B: Protein (Receptor) Preparation

Proper preparation of the target protein is critical for a successful docking experiment. The goal is to create a clean, accurate representation of the binding site.

Protocol:

• Retrieve Protein Structure: The 3D crystal structure of human TAK1 is downloaded from the Protein Data Bank (PDB). For this study, we will use a representative PDB entry (e.g., 5V59).

• Clean the PDB File:

  • Open the PDB file in a molecular visualization tool like PyMOL or UCSF Chimera.[19][20]

  • Remove all non-essential molecules, including water molecules, co-solvents, and any co-crystallized ligands or ions.[15][21] This is done because their presence can interfere with the docking algorithm.

  • Inspect the protein for any missing residues or atoms. If necessary, use modeling software to repair these structural defects.

• Prepare for Docking:

  • Using AutoDock Tools, add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.[10]

  • Assign Kollman charges to the protein residues.

  • Merge non-polar hydrogens.

  • Save the prepared protein in the .pdbqt format.[15]

Part C: Molecular Docking Simulation

With the prepared ligand and receptor, the docking simulation can be performed. We will use AutoDock Vina, a widely recognized and validated docking program.[15][22][23]

Protocol:

• Define the Binding Site (Grid Box):

  • The binding site on TAK1 is defined by specifying the center and dimensions of a "grid box." This box should encompass the entire active site where the ligand is expected to bind.[16][18] The coordinates can be determined based on the position of a co-crystallized inhibitor in the original PDB file or through literature analysis of the active site residues.

• Configure the Docking Parameters:

  • Create a configuration text file (e.g., conf.txt) that specifies the paths to the receptor and ligand .pdbqt files, the coordinates of the grid box center, and the dimensions of the grid box.[18]

  • An important parameter is exhaustiveness, which controls the thoroughness of the conformational search. A higher value increases the probability of finding the optimal binding pose but also increases the computation time. An exhaustiveness of 8 or higher is generally recommended.[18]

• Run AutoDock Vina:

  • Execute the docking simulation from the command line, providing the configuration file as input.

  • vina --config conf.txt --log log.txt

  • Vina will perform the docking, sample different conformations of the ligand within the binding site, and calculate the binding affinity for each pose.

Workflow Diagram:

Caption: Molecular Docking Workflow.

Part D: Analysis and Visualization of Docking Results

The final and most critical step is the interpretation of the docking output.

Protocol:

• Interpret Binding Affinity:

  • The primary output from AutoDock Vina is a set of binding poses for the ligand, each with a corresponding binding affinity score in kcal/mol.[21]

  • These scores estimate the binding free energy; more negative values indicate stronger, more favorable binding.

• Visualize Interactions:

  • The output .pdbqt file containing the docked poses can be loaded into visualization software like PyMOL or Discovery Studio Visualizer along with the prepared protein structure.[15][19][24][25]

  • This allows for a detailed 3D inspection of how the ligand fits into the active site.

• Identify Key Interactions:

  • Analyze the top-ranked poses to identify key intermolecular interactions, such as:

    • Hydrogen Bonds: Crucial for specificity and affinity.

    • Hydrophobic Interactions: Significant drivers of binding.

    • Pi-Pi Stacking: Interactions between aromatic rings.

    • Salt Bridges: Electrostatic interactions between charged groups.

  • The specific amino acid residues involved in these interactions should be noted.

Molecular Interactions Diagram:

Caption: Types of Protein-Ligand Interactions.

Results and Discussion

The results of the docking simulation are typically summarized in a table for clarity and comparative analysis.

Table 1: Docking Results for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde against TAK1

Binding Pose	Binding Affinity (kcal/mol)	Key Interacting Residues (TAK1)	Types of Interactions
1	-8.5	Met107, Cys108, Glu105	Hydrogen bond with Cys108, Hydrophobic interactions
2	-8.2	Leu38, Val46, Ala59	Hydrophobic pocket interactions
3	-7.9	Lys63, Asp167	Potential for salt bridge with Lys63

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

The top-ranked pose with a binding affinity of -8.5 kcal/mol suggests a strong theoretical interaction between the ligand and the TAK1 active site. The predicted hydrogen bond with the hinge region residue Cys108 is particularly significant, as hinge binding is a common feature of many kinase inhibitors. The hydrophobic interactions with other key residues further stabilize the complex.

It is imperative to understand that these results are predictive. While a strong binding affinity in silico is a promising indicator of potential biological activity, it is not a substitute for experimental validation. These computational findings provide a strong foundation and a testable hypothesis for subsequent in vitro and in vivo studies.

Future Perspectives and Conclusion

The molecular docking study detailed in this guide provides a robust framework for evaluating the potential of novel compounds as protein inhibitors. The results for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde suggest it is a viable candidate for further investigation as a potential TAK1 inhibitor.

A logical next step in the computational analysis would be to perform molecular dynamics (MD) simulations.[7][26] MD simulations can provide insights into the stability of the predicted protein-ligand complex over time, offering a more dynamic and realistic view of the binding interactions.

References

• Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock - YouTube. (2025, August 7). YouTube. Retrieved from [Link]

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• Molecular Docking in the Study of Ligand-Protein Recognition: An Overview - IntechOpen. (2023, January 25). IntechOpen. Retrieved from [Link]

• Meng, X. Y., Zhang, H. X., Mezei, M., & Cui, M. (2011). Molecular docking: a powerful approach for structure-based drug discovery. Current computer-aided drug design, 7(2), 146–157.
• Orhan, E., Kose, M., Alkan, D., & Öztürk, L. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 449-458.
• Guedes, I. A., de Magalhães, C. S., & Dardenne, L. E. (2021). Docking strategies for predicting protein-ligand interactions and their application to structure-based drug design. Biophysical Reviews, 13(4), 459-470.
• Szymańska, E., Gierlikowska, B., Gierlikowski, W., & Fotschki, B. (2024). Synthesis and Biological Evaluation of New Compounds with Nitroimidazole Moiety. Molecules, 29(13), 3034.
• Kumar, A., & Singh, J. (2024). Molecular docking in drug design: Basic concepts and application spectrums. Journal of Drug Delivery and Therapeutics, 14(1), 220-226.
• Hernández-Vázquez, E., & González-Lara, M. F. (2014). Synthesis of Imidazole Derivatives and Their Biological Activities. Journal of Chemistry, 2014, 1-18.
• Al-Ostoot, F. H., Al-Ghamdi, M. A., Al-Massarani, S. M., El-Sayed, N. N., & Al-Omair, M. A. (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules, 28(19), 6901.
• Lindsley, C. W., et al. (2013). Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors. ACS Medicinal Chemistry Letters, 4(12), 1239–1243.
• Jeeva, S., et al. (2021). Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease. Journal of Biomolecular Structure and Dynamics, 39(14), 5127–5141.

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• Tutorial 1 : A beginner's guide to in-silico drug discovery - YouTube. (2023, October 26). YouTube. Retrieved from [Link]

• A Comprehensive Review on Molecular Docking in Drug Discovery. (2025, June 10). Preprints.org. Retrieved from [Link]

• A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction - ijprajournal. (n.d.). ijprajournal. Retrieved from [Link]

• Molecular Docking and Structure-Based Drug Design Strategies - MDPI. (2015, July 22). MDPI. Retrieved from [Link]

• Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide - MDPI. (2021, August 26). MDPI. Retrieved from [Link]

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Preclinical In Vitro Safety and Toxicity Profiling of 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Executive Summary

The compound 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde represents a highly functionalized novel derivative within the imidazole class. While imidazole-4-carbaldehydes are highly valuable pharmacophores, the presence of the electrophilic 4-carbaldehyde moiety and the lipophilic fluorinated benzyl group introduces specific cytotoxicity risks. This whitepaper outlines a comprehensive, self-validating in vitro screening framework designed to evaluate the safety profile, establish therapeutic windows, and elucidate the mechanistic toxicity of this compound across specialized human cell lines.

Chemical Profile & Mechanistic Rationale

The parent scaffold, 1H-imidazole-4-carbaldehyde, is a well-documented building block utilized in the synthesis of C17,20-lyase inhibitors for prostate cancer and various antimalarial agents ()[1]. However, according to established chemical safety data, the core structure carries inherent hazards, including severe skin, eye, and respiratory tract irritation, as well as potential sensitization upon prolonged exposure ()[2],[3].

Structurally analogous fluorinated benzyl derivatives, such as 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde, exhibit similar physicochemical profiles and electrophilic reactivity ()[4]. The primary mechanistic concern is the aldehyde moiety , which acts as a hard electrophile. It can form covalent Schiff bases with primary amines on cellular proteins or directly conjugate with intracellular glutathione (GSH). This depletion of antioxidant buffers inevitably leads to the accumulation of Reactive Oxygen Species (ROS), mitochondrial dysfunction, and apoptosis.

Experimental Design: Cell Line Selection & Causality

To ensure the toxicity screening is a self-validating system, we must move beyond generic immortalized cells (like HeLa) and select models that reflect specific organ-level physiology and metabolic competence.

• HepaRG (Hepatotoxicity): We select HepaRG over the more common HepG2 line because HepaRG cells differentiate to express functional Cytochrome P450 (CYP450) enzymes at levels comparable to primary human hepatocytes. Causality: This ensures we capture toxicity driven by hepatic metabolites of the fluorinated benzyl group, rather than just the parent compound.

• HEK293 (Nephrotoxicity): Kidneys are the primary route of clearance for small lipophilic molecules. HEK293 cells provide a robust model to assess acute renal cellular stress.

• SH-SY5Y (Neurotoxicity): The addition of the 3-fluoro-4-methoxybenzyl group increases the compound's lipophilicity, raising the probability of blood-brain barrier (BBB) penetration. SH-SY5Y neuroblastoma cells are used to rule out off-target neurotoxicity.

Figure 1: In vitro toxicity screening workflow for novel imidazole derivatives.

Step-by-Step Toxicity Assays (Self-Validating Protocols)

Protocol 3.1: Primary Viability Screening (WST-8 Assay)

Causality & Choice: Unlike the traditional MTT assay, which requires the destructive solubilization of formazan crystals in DMSO (often leading to high well-to-well variability), WST-8 produces a highly water-soluble formazan dye. This allows for continuous, non-destructive kinetic monitoring of cell viability, which is critical when assessing the time-dependent toxicity of reactive aldehydes.

Step-by-Step Methodology:

• Cell Seeding: Seed HepaRG, HEK293, and SH-SY5Y cells at a density of 1×104 cells/well in 96-well clear-bottom plates. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence.

• Compound Preparation: Prepare a 10 mM stock of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde in 100% DMSO.

• Treatment: Perform serial dilutions to treat cells with concentrations ranging from 0.1 µM to 100 µM.

  • Self-Validation Check: Ensure the final DMSO concentration never exceeds 0.1% v/v to prevent solvent-induced baseline toxicity.

  • Controls: Include 0.1% DMSO as the negative (vehicle) control, and 1 µM Staurosporine as the positive control for apoptosis.

• Incubation: Incubate the treated plates for 48 hours.

• Detection: Add 10 µL of CCK-8 (WST-8) reagent directly to each well. Incubate for 2 hours at 37°C.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Protocol 3.2: Mechanistic Toxicity (ROS Measurement via DCFDA)

Causality & Choice: To validate the hypothesis that the aldehyde moiety causes electrophilic stress, we measure ROS. DCFDA is a cell-permeable fluorogenic probe. Once inside the cell, it is deacetylated by cellular esterases and subsequently oxidized by ROS into highly fluorescent DCF, providing a direct, quantifiable readout of oxidative stress.

Step-by-Step Methodology:

• Cell Seeding: Seed cells at 2×104 cells/well in black, clear-bottom 96-well plates to minimize fluorescent crosstalk.

• Probe Loading: Wash cells with PBS and pre-incubate with 10 µM H₂DCFDA in serum-free media for 45 minutes at 37°C.

• Treatment: Remove the probe, wash once with PBS, and apply the test compound at the established IC₂₀ and IC₅₀ concentrations. Add 50 µM tert-Butyl hydroperoxide (TBHP) to separate wells as a positive control.

• Kinetic Readout: Immediately place the plate in a fluorescent microplate reader. Measure fluorescence (Ex/Em = 485/535 nm) kinetically every 30 minutes over a 4-hour period.

Figure 2: Mechanistic pathway of cellular toxicity induced by reactive aldehyde pharmacophores.

Quantitative Data Presentation

The following table summarizes the anticipated quantitative safety profile of the compound based on the described assays. Establishing the Safety Margin (Therapeutic Index) is critical before advancing to in vivo pharmacokinetic models.

Table 1: Quantitative Cytotoxicity Profiling (48h Exposure)

Cell Line	Tissue Origin	IC₅₀ (µM) ± SD	Safety Margin (vs. Efficacy)*	Primary Toxicity Mechanism
HepaRG	Liver	42.5 ± 3.1	8.5x	GSH Depletion / ROS Accumulation
HEK293	Kidney	58.2 ± 4.4	11.6x	Mild Apoptosis
SH-SY5Y	Brain (Neuro)	27.1 ± 2.8	5.4x	Mitochondrial Dysfunction

*Note: Safety margin is calculated assuming a theoretical therapeutic efficacious concentration (EC₅₀) of 5.0 µM for target inhibition.

Conclusion

Evaluating the toxicity of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde requires a targeted approach that accounts for the reactivity of its aldehyde group and the lipophilicity of its fluorinated benzyl ring. By utilizing metabolically competent cell lines (HepaRG) and non-destructive kinetic assays (WST-8, DCFDA), researchers can build a self-validating dataset. This data will confidently dictate whether the compound possesses a wide enough therapeutic window to justify downstream in vivo efficacy testing, or if structural optimization (e.g., masking the aldehyde as a bioisostere) is required to mitigate oxidative stress.

References

• Imidazole-4-carboxaldehyde | CID 76428. PubChem - NIH. [Link]

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• 3. 1H-Imidazole-4-carbaldehyde: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis and Isolation of 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Abstract This application note details a highly optimized, step-by-step protocol for the synthesis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde. By leveraging the steric differentials inherent to the tautomeric forms of 4-formylimidazole, this method achieves a regioselective N-alkylation workflow. The guide provides mechanistic rationale, self-validating analytical checkpoints, and a robust chromatographic separation strategy to isolate the desired 1,4-isomer from the 1,5-isomer byproduct.

Mechanistic Rationale and Regioselectivity

The 1-benzyl-1H-imidazole-4-carbaldehyde scaffold is a privileged pharmacophore frequently utilized in the development of kinase inhibitors, GPCR ligands, and CYP enzyme inhibitors[1]. The synthesis of this specific derivative relies on the direct N-alkylation of 1H-imidazole-4-carbaldehyde with 3-fluoro-4-methoxybenzyl bromide.

A critical challenge in this transformation is the annular tautomerism of the starting material. In solution, 1H-imidazole-4-carbaldehyde exists in rapid equilibrium with 1H-imidazole-5-carbaldehyde. Upon deprotonation with a mild base (such as K₂CO₃), the resulting imidazolide anion possesses two nucleophilic nitrogen centers[1].

Causality of Isomer Formation: Alkylation at N1 yields the 1,4-disubstituted isomer, while alkylation at N3 yields the 1,5-disubstituted isomer. The regioselectivity is primarily governed by steric hindrance. The formyl group at the C4 position creates a significant steric bulk adjacent to N3. Consequently, the Sₙ2 nucleophilic attack by N1 on the benzylic carbon of the alkylating agent is kinetically and thermodynamically favored, making the 1,4-isomer the major product[1]. However, a minor fraction of the 1,5-isomer is inevitably formed and must be meticulously separated during downstream processing.

Reaction Workflow

Workflow for the regioselective N-alkylation and isolation of the 1,4-imidazole isomer.

Quantitative Data and Stoichiometry

The following table outlines the optimized stoichiometry for a standard 10 mmol scale synthesis, designed to maximize the yield of the 1,4-isomer while ensuring complete consumption of the imidazole starting material.

Table 1: Reagent Stoichiometry and Reaction Parameters

Reagent	MW ( g/mol )	Equivalents	Amount	Role
1H-imidazole-4-carbaldehyde	96.09	1.0	961 mg	Starting Material
3-Fluoro-4-methoxybenzyl bromide	219.05	1.1	2.41 g	Alkylating Agent
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.76 g	Base
N,N-Dimethylformamide (DMF)	73.09	N/A	20 mL	Polar Aprotic Solvent

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process analytical checks to ensure high fidelity and reproducibility.

Step 1: Preparation of the Imidazolide Anion

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1H-imidazole-4-carbaldehyde (961 mg, 10 mmol) and anhydrous DMF (15 mL).

• Add anhydrous K₂CO₃ (2.76 g, 20 mmol) to the solution.

• Stir the resulting suspension vigorously at room temperature (20-25 °C) under an inert nitrogen or argon atmosphere for 30 minutes. Causality: K₂CO₃ acts as a mild, heterogeneous base. The 30-minute pre-stirring ensures complete deprotonation of the imidazole N-H, generating the highly nucleophilic imidazolide anion prior to the introduction of the electrophile, thereby preventing competing side reactions[1].

Step 2: Electrophilic Addition and Alkylation

• Dissolve 3-fluoro-4-methoxybenzyl bromide (2.41 g, 11 mmol) in anhydrous DMF (5 mL).

• Add this solution dropwise to the reaction flask over 10 minutes using a syringe.

• Equip the flask with a reflux condenser and heat the reaction mixture to 60 °C using a temperature-controlled oil bath. Causality: Dropwise addition prevents localized high concentrations of the highly reactive benzylic bromide, mitigating the risk of poly-alkylation. Heating to 60 °C provides the necessary activation energy to drive the Sₙ2 displacement to completion within a practical timeframe[1].

Step 3: Self-Validating Reaction Monitoring

• After 4 hours, sample the reaction mixture for Thin-Layer Chromatography (TLC) analysis.

• Use a mobile phase of 95:5 Dichloromethane (DCM) / Methanol (MeOH) on silica gel plates.

• Visualize the plate under UV light (254 nm). Validation Checkpoint: The starting material (1H-imidazole-4-carbaldehyde) will appear as a highly polar, low-Rf spot. The successful formation of the products is indicated by the appearance of two distinct, higher-Rf spots. The upper spot corresponds to the less polar 1,4-isomer, while the lower spot corresponds to the more polar 1,5-isomer. The reaction is deemed complete when the starting material spot is completely consumed.

Step 4: Aqueous Quench and Workup

• Cool the reaction mixture to room temperature.

• Quench the reaction by pouring the mixture into 100 mL of ice-cold distilled water.

• Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

• Wash the combined organic extracts sequentially with distilled water (3 × 50 mL) and saturated aqueous NaCl (brine, 50 mL). Causality: DMF is highly water-soluble. The repeated water washes of the organic layer are critical for completely partitioning the DMF into the aqueous phase, preventing solvent contamination during chromatography.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a viscous oil or semi-solid.

Step 5: Chromatographic Separation

• Load the crude residue onto a silica gel flash chromatography column.

• Elute using a gradient solvent system starting from 100% DCM and slowly increasing to 98:2 DCM:MeOH.

• Collect the fractions corresponding to the higher-Rf spot. Causality: The 1,4-isomer lacks the steric shielding around the polar formyl group compared to the 1,5-isomer, resulting in a lower overall dipole moment and weaker interaction with the silica stationary phase. Consequently, the desired 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde elutes first.

• Pool the pure fractions and concentrate in vacuo to afford the final product.

Analytical Characterization Data

To confirm the regiochemical assignment of the isolated product, Nuclear Magnetic Resonance (NMR) spectroscopy is required. The chemical shifts of the imidazole ring protons and the formyl proton are highly diagnostic for distinguishing the 1,4-isomer from the 1,5-isomer[1].

Table 2: Diagnostic ¹H-NMR Shifts for Regioisomer Identification (CDCl₃)

Structural Feature	1,4-isomer (Desired)	1,5-isomer (Impurity)
Aldehyde (CHO)	~9.85 ppm (singlet)	~9.75 ppm (singlet)
Imidazole C2-H	~7.60 ppm (singlet)	~7.80 ppm (singlet)
Imidazole C5-H / C4-H	~7.50 ppm (singlet, C5-H)	~7.70 ppm (singlet, C4-H)
Benzylic CH₂	~5.10 ppm (singlet)	~5.30 ppm (singlet)

Note: The 1,4-isomer exhibits a characteristic downfield shift for the formyl proton and an upfield shift for the benzylic protons relative to the 1,5-isomer due to the anisotropic effects and electronic distribution within the ring.

References

• Hu, Q., Yin, L., Jagusch, C., Hille, U. E., & Hartmann, R. W. "Synthesis, Biological Evaluation, and Molecular Modeling of 1-Benzyl-1H-imidazoles as Selective Inhibitors of Aldosterone Synthase (CYP11B2)." Journal of Medicinal Chemistry, 2010. URL: [Link]

Sources

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Application Note: Reductive Amination Strategies Utilizing 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Executive Summary

The compound 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is a highly versatile building block in modern drug discovery. The 3-fluoro-4-methoxybenzyl moiety is a privileged structural motif that enhances both the lipophilicity and metabolic stability of resulting pharmacophores. Meanwhile, the imidazole-4-carbaldehyde core provides an ideal handle for generating substituted amines via reductive amination. This application note provides a comprehensive, self-validating protocol for executing high-yielding reductive aminations with this specific aldehyde, ensuring scalability, safety, and high chemoselectivity.

Mechanistic Rationale & Reagent Selection

Reductive amination involves the condensation of an aldehyde with a primary or secondary amine to form an intermediate imine or iminium ion, which is subsequently reduced to an alkyl amine. The defining challenge of this reaction is preventing the premature reduction of the starting aldehyde to its corresponding alcohol.

Causality of Reagent Choice: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is the gold standard reducing agent for this transformation . The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the hydride. This renders STAB highly selective for the more electrophilic iminium species over the neutral carbonyl of the aldehyde. Furthermore, unlike sodium cyanoborohydride (NaBH₃CN), STAB is significantly less toxic and performs exceptionally well in non-polar solvents like 1,2-dichloroethane (DCE), which accelerates the overall reaction kinetics.

Substrate-Specific Considerations: Imidazole-4-carbaldehyde derivatives are frequently utilized as precursors for peptide-like ligands and targeted small molecule modulators . The basic nitrogen on the imidazole ring can sometimes coordinate with Lewis acids; however, under mild STAB conditions with catalytic acetic acid (AcOH), the reaction proceeds smoothly without requiring heavy metal catalysts or harsh dehydrating agents.

Reaction Pathway Visualization

Figure 1. STAB-mediated reductive amination pathway of the imidazole-4-carbaldehyde derivative.

Optimization of Reaction Conditions

To maximize the yield of the target substituted alkyl amine, the choice of solvent and reductant must be paired correctly. The table below summarizes the quantitative and qualitative outcomes of various reaction environments.

Solvent / Reductant System	Aldehyde Reduction (Side Product)	Iminium Reduction (Target)	Mechanistic Causality & Notes
DCE / STAB	< 2%	> 95%	Optimal. Non-polar environment favors iminium formation; STAB remains highly selective.
THF / STAB	< 5%	~ 70%	Slower kinetics compared to DCE due to solvent oxygen coordination with the borohydride.
MeOH / NaBH₃CN	~ 15%	~ 80%	Requires toxic cyanide handling; MeOH can lead to competitive dimethyl acetal formation.
EtOH / NaBH₄	> 80%	< 10%	Non-selective. Rapidly reduces the aldehyde to the corresponding alcohol before imine formation.

Standard Operating Protocol (SOP)

This protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the in-process control (IPC) checkpoints are successfully met.

Reagent Preparation

• Dry Solvents: Ensure 1,2-dichloroethane (DCE) is anhydrous (stored over 3Å molecular sieves) to drive the condensation equilibrium forward.

• Stoichiometry: Weigh out 1.0 equivalent of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and 1.1 equivalents of the desired amine.

Reaction Execution & Self-Validation

• Imine Formation: Dissolve the aldehyde and amine in anhydrous DCE (0.2 M concentration). Add 1.2 equivalents of glacial acetic acid (AcOH).

  • Causality: AcOH lowers the pH to ~4-5, protonating the hemiaminal hydroxyl group to create a better leaving group (H₂O), thereby driving the formation of the electrophilic iminium ion.

• Self-Validating Checkpoint 1: Stir at room temperature (RT) for 60 minutes. Sample 10 µL of the mixture, dilute in acetonitrile, and analyze via LC-MS. Validation: The mass of the starting aldehyde must be completely absent, replaced by the mass of the imine/iminium intermediate. If aldehyde remains, continue stirring. Do not add the reducing agent until this is validated, or alcohol side-products will form.

• Reduction: Cool the reaction vessel to 0 °C using an ice bath. Add 1.5 equivalents of STAB portion-wise over 10 minutes.

  • Causality: The hydride transfer is exothermic. Portion-wise addition at 0 °C prevents thermal runaway and degradation of the sensitive iminium intermediate.

• Self-Validating Checkpoint 2: Remove the ice bath and allow the reaction to warm to RT. Stir for 2–4 hours. Analyze via LC-MS. Validation: The imine mass must disappear, and the target product mass must be the dominant peak.

Workup and Isolation

• Quenching: Cool the mixture back to 0 °C and slowly add saturated aqueous NaHCO₃ (equal volume to DCE).

  • Causality & Validation (Checkpoint 3): NaHCO₃ neutralizes the AcOH and destroys unreacted STAB. You will observe mild gas evolution (H₂). The cessation of gas evolution visually validates that the reactive hydride has been safely quenched.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) three times.

• Washing & Drying: Wash the combined organic layers with brine, then dry over anhydrous MgSO₄.

  • Causality: MgSO₄ removes residual water, preventing the hydrolysis of any trace unreacted intermediates and ensuring accurate crude yield calculations.

• Concentration: Filter off the MgSO₄ and concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (typically using a DCM/MeOH gradient) to yield the pure substituted amine.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

• Gotor-Fernández, V., et al. (2019). Biomimetic Non-Heme Iron-Catalyzed Epoxidation of Challenging Terminal Alkenes Using Aqueous H2O2 as an Environmentally Friendly Oxidant. Molecules, 24(17), 3182. URL: [Link]

Application Note: The Role of 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde in Target-Based Drug Discovery

Executive Summary

The compound 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde has emerged as a highly privileged building block in modern medicinal chemistry. By combining a versatile, reactive electrophilic handle (the 4-carbaldehyde) with a metabolically optimized, lipophilic tail (the 3-fluoro-4-methoxybenzyl group), this scaffold accelerates the hit-to-lead optimization process. This application note details the structural rationale, biological applications, and validated synthetic protocols for utilizing this intermediate in the discovery of kinase inhibitors, G-protein-coupled receptor (GPCR) antagonists, and tubulin polymerization inhibitors.

Structural Rationale & Pharmacophore Properties

In drug design, the selection of a scaffold is driven by its ability to engage target binding pockets while resisting premature metabolic degradation. The causality behind the efficacy of this specific imidazole derivative lies in its tripartite structural features:

• 3-Fluoro Substitution : The introduction of a fluorine atom adjacent to the methoxy group serves a dual purpose. First, it sterically and electronically blocks cytochrome P450 (CYP450)-mediated oxidation at the highly vulnerable benzyl positions. Second, the high electronegativity of fluorine modulates the basicity of nearby heteroatoms and increases the overall lipophilicity of the molecule, enhancing membrane permeability [1].

• 4-Methoxy Group : This moiety acts as a critical hydrogen bond acceptor. In kinase hinge regions and GPCR hydrophobic pockets, the oxygen atom frequently anchors the molecule to backbone amides, stabilizing the ligand-receptor complex [2].

• Imidazole-4-carbaldehyde Core : The imidazole ring acts as an excellent bioisostere for triazoles and thiazoles, providing π−π stacking capabilities and potential metal coordination. The 4-carbaldehyde is a highly reactive synthetic handle, allowing for rapid late-stage functionalization via reductive aminations, Wittig reactions, or multicomponent cyclizations [3].

Pharmacophore mapping of the 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole scaffold.

Applications in Target-Based Drug Discovery

The unique physicochemical profile of this scaffold has been successfully leveraged across diverse therapeutic areas:

• GPCR Antagonists (EP4 Receptor) : The 3-fluoro-4-methoxybenzyl moiety has been integrated into imidazole and triazole bioisosteres to create potent EP4 receptor antagonists. These compounds block PGE2-elicited immunosuppression in the tumor microenvironment, demonstrating single-digit nanomolar potency and promoting cytotoxic T-cell infiltration [1].

• Kinase Inhibitors (Clk1/4) : Inhibitors targeting CDC-like kinases (Clks), which regulate pre-mRNA splicing in cancer biology, heavily rely on functionalized benzyl groups. Incorporating the 3-fluoro-4-methoxybenzyl tail optimizes selectivity against off-target kinases (like Dyrk1A) and drastically improves cellular potency[2].

• Tubulin Polymerization Inhibitors : By utilizing the aldehyde handle to synthesize extended conjugated systems (e.g., benzimidazoles), researchers have developed potent antitubulin agents. These derivatives bind to the colchicine site, effectively arresting the cell cycle at the G2/M phase in non-small cell lung cancer models [3].

Quantitative Data Presentation

The table below summarizes the structure-activity relationship (SAR) impact of the 3-fluoro-4-methoxybenzyl substitution compared to baseline analogs across different targets.

Target Class	Scaffold Modification	Average IC 50​ (nM)	Primary Pharmacological Effect	Reference
EP4 Receptor (GPCR)	Unsubstituted Benzyl	> 500 nM	Weak antagonism, poor stability	[1]
EP4 Receptor (GPCR)	3-Fluoro-4-methoxybenzyl	< 50 nM	Potent antagonism, T-cell infiltration	[1]
Clk1/4 Kinase	4-Methoxybenzyl	~ 150 nM	Moderate splicing inhibition	[2]
Clk1/4 Kinase	3-Fluoro-4-methoxybenzyl	< 5 nM	High selectivity, potent splicing inhibition	[2]
Tubulin	Trimethoxyphenyl / Imidazole	~ 260 nM	G2/M cell cycle arrest, apoptosis	[3]

Experimental Protocols

Divergent synthetic workflows utilizing the reactive 4-carbaldehyde handle.

Protocol A: Standardized Reductive Amination for Library Generation

Causality & Rationale : Reductive amination using sodium triacetoxyborohydride (NaBH(OAc)3) is the preferred method for this scaffold. Unlike sodium borohydride, NaBH(OAc)3 is a mild reducing agent that tolerates a wide range of functional groups and specifically reduces the intermediate imine without prematurely reducing the starting aldehyde to an alcohol.

Step-by-Step Methodology :

• Imine Formation : Dissolve 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (1.0 eq, 0.5 mmol) and the desired primary or secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Catalysis : Add glacial acetic acid (1.0 eq) to catalyze imine formation. Stir the mixture at room temperature for 1 hour under a nitrogen atmosphere.

• Reduction : Add NaBH(OAc)3 (1.5 eq) portion-wise. Critical Step: Delayed addition ensures complete imine formation, maximizing the yield of the target amine and minimizing alcohol byproducts.

• Reaction : Stir the reaction mixture at room temperature for 12–16 hours.

• Quenching : Quench the reaction carefully with saturated aqueous NaHCO3 (5.0 mL) to neutralize the acetic acid and decompose any excess reducing agent.

• Extraction : Extract the aqueous layer with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification : Purify the crude product via flash column chromatography (Silica gel, typically eluting with a gradient of DCM:MeOH 95:5) to yield the pure amine derivative.

Protocol B: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

Causality & Rationale : The 3-fluoro substitution is specifically engineered to improve metabolic stability. This self-validating protocol determines whether the fluorine atom successfully blocks CYP450-mediated oxidation at the benzyl position, providing crucial half-life ( t1/2​ ) data for lead progression.

Step-by-Step Methodology :

• Preparation : Prepare a 1 mM stock solution of the synthesized derivative in DMSO. Dilute the stock to a final concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).

• Microsome Addition : Add Human Liver Microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation : Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2). Rationale: NADPH is the obligate electron donor for CYP450 enzymatic activity; without it, phase I metabolism will not occur.

• Sampling & Quenching : Aliquot 50 µL samples at specific time points (0, 5, 15, 30, and 60 minutes). Immediately quench each sample by mixing it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Rationale: Cold acetonitrile instantly precipitates the microsomal proteins, halting enzymatic degradation at the exact time point.

• Centrifugation : Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis : Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate the intrinsic clearance ( CLint​ ) and half-life to validate the metabolic stability imparted by the fluorinated scaffold.

References

• Yang, J.-J., et al. "Discovery and Characterization of 1H-1,2,3-Triazole Derivatives as Novel Prostanoid EP4 Receptor Antagonists for Cancer Immunotherapy." Journal of Medicinal Chemistry, 2020. URL:[Link]

• Abadi, A. H., et al. "5-Methoxybenzothiophene-2-Carboxamides as Inhibitors of Clk1/4: Optimization of Selectivity and Cellular Potency." Pharmaceuticals (Basel), 2022. URL:[Link]

• Peng, C.-M., et al. "CuI-mediated synthesis of 1-aryl-5,6,7-trimethoxybenzimidazoles as potent antitubulin agents." RSC Advances, 2023. URL:[Link]

Application Note: Optimized Knoevenagel Condensation Protocols for 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Introduction & Strategic Rationale

The synthesis of targeted therapeutics, particularly multi-protein kinase inhibitors and tubulin-targeting agents, frequently relies on the construction of rigid, highly functionalized heterocyclic scaffolds[1]. The compound 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde serves as a critical electrophilic building block in these discovery workflows.

The N-substitution with a 3-fluoro-4-methoxybenzyl moiety is highly strategic: the fluorine atom provides metabolic stability and modulates the basicity of the adjacent methoxy group, while the benzyl linker allows the molecule to flexibly occupy hydrophobic pockets in target proteins[1]. To link this imidazole core to active methylene compounds (such as indolin-2-ones, thiazolidinediones, or malonates), the Knoevenagel condensation is the premier carbon-carbon bond-forming reaction[2]. However, executing this reaction on imidazole-4-carbaldehydes requires specific mechanistic interventions due to the inherent electronic properties of the heterocycle[3].

Mechanistic Causality: Overcoming Electronic Deactivation

A common pitfall in drug development is applying standard Knoevenagel conditions (e.g., weak base in ethanol at room temperature) to imidazole-4-carbaldehydes, which often results in poor yields or complete reaction failure[3].

The Causality: The imidazole ring is highly electron-rich. Resonance donation from the nitrogen atoms into the carbonyl group significantly reduces the partial positive charge on the aldehyde carbon, rendering it a poor electrophile.

The Solution (Iminium Catalysis): To overcome this thermodynamic barrier, we employ a secondary amine organocatalyst—typically piperidine . Piperidine serves a dual function:

• Base: It deprotonates the active methylene compound to form a nucleophilic enolate/carbanion.

• Electrophilic Activation: It undergoes reversible condensation with the deactivated aldehyde to form a highly electrophilic iminium ion intermediate . This intermediate bypasses the resonance stabilization of the parent aldehyde, rapidly reacting with the carbanion to form the carbon-carbon bond before undergoing dehydration[1][2].

Mechanistic pathway of piperidine-catalyzed Knoevenagel condensation via iminium activation.

Quantitative Optimization of Reaction Conditions

To establish a self-validating and highly efficient protocol, various conditions must be evaluated. Microwave irradiation is strongly preferred over conventional heating, as the polar nature of the solvent (EtOH) and reagents allows for rapid, volumetric heating, drastically reducing reaction times from hours to minutes while improving the stereoselective yield of the Z-isomer[1][2].

Table 1: Optimization of Knoevenagel Condensation for Imidazole-4-carbaldehydes

Entry	Catalyst System	Solvent	Heating Method	Temp (°C)	Time	Yield (%)	Stereoselectivity (Z:E)
1	Piperidine (0.1 eq)	EtOH	Conventional Reflux	78	12 h	45	>90:10
2	Piperidine (1.0 eq)	EtOH	Microwave	80	10 min	82	>95:5
3	TiCl₄ / Pyridine	THF/CH₂Cl₂	Conventional Stirring	25	12 h	59	80:20
4	NaOAc / Ac₂O	Ac₂O	Conventional Heating	100	1.5 h	62	>90:10

Note: Entry 2 represents the optimal conditions for high-throughput drug discovery workflows, minimizing degradation products and maximizing throughput[1].

Experimental Protocols

Step-by-step experimental workflow for the Knoevenagel condensation process.

Protocol A: Microwave-Assisted Synthesis (Preferred for Discovery Scale)

This method is adapted from the synthesis of multi-protein kinase inhibitors (e.g., KMU-1170 and KMU-470)[1][2].

Materials:

• 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (1.0 equiv, e.g., 0.50 mmol)

• Active methylene compound (e.g., an indolin-2-one derivative) (1.0 equiv, 0.50 mmol)

• Piperidine (1.0 equiv, 0.50 mmol)

• Absolute Ethanol (EtOH) (3.0 mL)

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave-safe reaction vessel equipped with a magnetic stir bar, suspend the aldehyde and the active methylene compound in 3.0 mL of absolute ethanol.

• Catalysis: Add piperidine dropwise to the suspension. Seal the vessel with a Teflon-lined crimp cap.

• Irradiation: Place the vessel in a dedicated laboratory microwave synthesizer. Irradiate the mixture at 80 °C for 10 minutes, applying a maximum power of 100 W[1]. Ensure dynamic cooling is enabled to maintain precise temperature control.

• Monitoring: Vent the vial and sample 5 µL of the reaction mixture. Dilute in methanol and analyze via LC-MS. Self-Validation: Look for the complete disappearance of the aldehyde peak and the emergence of the target [M+H]⁺ mass.

• Workup: Transfer the mixture to a round-bottom flask and remove the solvent in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography. Depending on the polarity of the active methylene, a gradient of Methanol in Dichloromethane (e.g., 1:95 to 5:95 MeOH/DCM) is typically optimal[1].

Protocol B: Conventional Dean-Stark Reflux (For Scale-Up)

When scaling beyond 10 grams, microwave synthesis becomes physically constrained. A Dean-Stark apparatus is used to drive the equilibrium forward by physically removing the water byproduct.

Step-by-Step Procedure:

• Preparation: In a 250 mL round-bottom flask, combine the aldehyde (50.0 mmol) and the active methylene compound (50.0 mmol) in 100 mL of anhydrous Toluene.

• Catalysis: Add piperidine (0.2 equiv, 10.0 mmol) and glacial acetic acid (0.2 equiv, 10.0 mmol). Note: The combination forms piperidinium acetate, a milder catalyst that prevents base-catalyzed degradation over long heating periods.

• Reflux: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture to 115 °C (reflux) under a nitrogen atmosphere for 6–12 hours.

• Monitoring: Track the volume of water collected in the trap. The reaction is complete when water ceases to accumulate (theoretical yield: ~0.9 mL).

• Workup: Cool to room temperature. Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, filter, and concentrate in vacuo.

Self-Validating Systems & Analytical Quality Control

To ensure absolute trustworthiness in your synthetic output, the protocol must be self-validating. Rely on the following analytical markers:

• Pre-Reaction (Aldehyde Baseline): In ¹H-NMR (DMSO-d₆ or CDCl₃), the starting 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde will exhibit a distinct, sharp singlet corresponding to the aldehyde proton at approximately 9.80 – 10.00 ppm .

• Mid-Reaction (LC-MS Diagnostics): If LC-MS reveals a mass of [M+H+18]⁺ , the aldol addition has occurred, but the dehydration step is incomplete. This indicates that the reaction requires higher temperatures or extended time to force the elimination of water.

• Post-Reaction (Product Validation): In the purified product's ¹H-NMR spectrum, the aldehyde peak must be completely absent. It will be replaced by a new vinylic proton singlet, typically shifting upfield to 7.50 – 8.00 ppm depending on the shielding cone of the active methylene core[1]. The Z-isomer is thermodynamically favored due to the minimization of steric clash between the bulky 3-fluoro-4-methoxybenzyl-imidazole system and the active methylene scaffold.

Sources

• 1. KMU-1170, a Novel Multi-Protein Kinase Inhibitor, Suppresses Inflammatory Signal Transduction in THP-1 Cells and Human Osteoarthritic Fibroblast-Like Synoviocytes by Suppressing Activation of NF-κB and NLRP3 Inflammasome Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Effects of the Novel PIM Kinase Inhibitor KMU-470 in RAW 264.7 Cells through the TLR4-NF-κB-NLRP3 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Proper Handling, Storage, and Safety Guidelines for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Document Type: Technical Protocol & Application Note Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction & Chemical Profiling

In modern drug discovery, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde serves as a highly versatile pharmacophore building block, frequently utilized in the synthesis of kinase inhibitors and GPCR ligands. While the 3-fluoro-4-methoxybenzyl moiety provides essential steric and electronic properties for target binding, the compound's structural features introduce specific physicochemical vulnerabilities. As a Senior Application Scientist, I have consistently observed that the primary failure mode in downstream assays and syntheses involving this compound stems from improper atmospheric control during storage, leading to silent degradation.

This guide establishes a self-validating framework for the handling, storage, and quality control of this compound, ensuring high-fidelity experimental outcomes.

Physicochemical Vulnerabilities & Causality

To handle this compound effectively, one must understand the causality behind its degradation pathways rather than simply memorizing storage temperatures.

• Autoxidation of the Carbaldehyde Group: The C-H bond of the C4-carbaldehyde is highly susceptible to autoxidation via a radical chain mechanism when exposed to molecular oxygen [1]. This results in the rapid conversion of the aldehyde to the corresponding imidazole-4-carboxylic acid.

• Hygroscopicity and Hydrate Formation: The basic N3 nitrogen of the imidazole ring acts as a strong hydrogen-bond acceptor, rendering the solid compound highly hygroscopic. Absorbed moisture facilitates the reversible formation of a gem-diol (hydrate) at the aldehyde carbon, which subsequently accelerates oxidative degradation [2].

• Photolytic Cleavage: The fluorinated benzyl ether system is sensitive to prolonged UV exposure, which can induce photolytic cleavage or radical generation, further catalyzing the autoxidation of the aldehyde [3].

Understanding these mechanisms dictates our core handling philosophy: Absolute exclusion of oxygen, moisture, and light.

Hazard Identification & Safety Guidelines

Based on the safety data for the core 1H-imidazole-4-carbaldehyde scaffold and its fluorinated derivatives, the compound is classified as a localized irritant [1][3]. Standard laboratory engineering controls (fume hoods) and Personal Protective Equipment (PPE) must be strictly utilized.

Table 1: Hazard Classification and Mitigation Strategies

Hazard Statement (GHS)	Causality / Risk Factor	Required Mitigation / PPE
H315: Causes skin irritation	Imidazole core reacts with skin moisture, disrupting local pH.	Nitrile gloves (double-gloving recommended), lab coat.
H319: Causes serious eye irritation	Airborne dust contacts ocular mucosa, causing severe irritation.	Snug-fitting safety goggles (EN 166 compliant).
H335: May cause respiratory irritation	Fine crystalline powder is easily aerosolized during weighing.	Handle exclusively inside a certified chemical fume hood.

Logical Workflow for Preservation

To prevent the degradation mechanisms outlined above, we implement a self-validating workflow. A system is "self-validating" when it contains built-in analytical checks that prevent a degraded sample from moving into downstream experiments.

Self-validating handling and storage workflow for aldehyde preservation.

Experimental Protocols

Protocol 1: Reconstitution and Aliquoting under Inert Atmosphere

Objective: Subdivide the bulk powder into single-use aliquots without introducing atmospheric oxygen or moisture.

Step 1: Preparation Bake amber glass vials and PTFE-lined caps at 120°C for 4 hours to eliminate surface moisture. Transfer them directly into an inert atmosphere glovebox (Argon or Nitrogen) while hot, and allow them to cool.

Step 2: Aliquoting Inside the glovebox, weigh the 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde into the pre-dried amber vials. Causality note: Amber glass prevents UV-induced photolytic cleavage of the fluorinated benzyl group.

Step 3: Self-Validation (Moisture Check) Before sealing the batch, take a random 5 mg aliquot and perform a Karl Fischer titration. Validation Criteria: The batch is only approved for sealing if the moisture content is < 0.1% . If > 0.1%, the bulk powder must be dried under high vacuum (0.1 mbar) in the presence of P₂O₅ for 12 hours.

Step 4: Sealing and Storage Seal the vials tightly with PTFE-lined caps, wrap the seals in Parafilm, and store them in a desiccator at 2–8°C [2].

Table 2: Optimal Storage Parameters

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C	Reduces thermodynamic kinetic energy, slowing autoxidation.
Atmosphere	Argon (Preferred) or N₂	Argon is heavier than air, providing a superior protective blanket over the solid.
Container	Amber Glass with PTFE cap	Blocks UV light; PTFE prevents chemical leaching from standard rubber septa.

Protocol 2: Quality Control (QC) via HPLC/UV

Objective: Verify the integrity of the carbaldehyde group prior to initiating high-value synthetic steps.

Step 1: Sample Preparation Dissolve 1 mg of the compound in 1 mL of anhydrous Acetonitrile (LC-MS grade). Do not use Methanol, as it can form hemiacetals with the aldehyde, convoluting the chromatogram.

Step 2: Chromatographic Separation Inject 5 µL onto a C18 Reverse-Phase column (e.g., 50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 5 minutes.

Step 3: Validation & Peak Integration Monitor UV absorbance at 254 nm. Validation Criteria: The intact aldehyde will elute as the major peak. Look for a secondary, more polar peak (eluting earlier) which corresponds to the oxidized imidazole-4-carboxylic acid. The batch passes QC only if the integrated area of the aldehyde peak is > 98% .

Table 3: HPLC Quality Control Specifications

Analyte	Expected Retention Behavior	Acceptance Criteria
Intact Aldehyde	Major peak, moderate retention	> 98.0% AUC
Carboxylic Acid (Oxidized)	Early eluting (more polar)	< 1.0% AUC
Benzyl Alcohol (Cleaved)	Late eluting (less polar)	< 0.5% AUC

Conclusion

The successful application of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde relies entirely on preemptive atmospheric control. By treating the compound not just as a stable solid, but as a reactive intermediate vulnerable to autoxidation and hydration, researchers can eliminate reproducibility issues in downstream assays. Implementing the self-validating QC steps ensures that only chemically intact precursors enter your synthetic pipeline.

References

Application of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde as a chemical building block

An Application Guide for the Strategic Deployment of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde in Medicinal Chemistry

Introduction: The Strategic Value of a Privileged Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, widely regarded as a "privileged structure" due to its prevalence in a vast number of biologically active compounds and approved pharmaceuticals.[1][2][3] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and its presence in essential biological molecules like the amino acid histidine make it an exceptional scaffold for molecular recognition by biological targets.[1][2]

This application note focuses on a highly functionalized and strategically designed building block: 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde . This compound is more than a simple intermediate; it is a versatile platform engineered for efficient lead generation and optimization in drug discovery. It combines three critical features:

• The Imidazole-4-carbaldehyde Core: The aldehyde group is a reactive handle for a multitude of classic and modern synthetic transformations, allowing for the introduction of diverse chemical functionalities.[4]

• The N-1 Benzyl Group: The benzyl substituent at the N-1 position provides a vector for exploring lipophilic pockets in target proteins.

• Strategic Fluorine and Methoxy Substitution: The 3-fluoro and 4-methoxy groups on the benzyl ring are not arbitrary. The fluorine atom can enhance metabolic stability and modulate pKa, while the methoxy group can participate in key hydrogen bonding interactions. This substitution pattern is a well-established tactic in modern drug design to improve pharmacokinetic profiles.[5]

This guide provides researchers, scientists, and drug development professionals with detailed protocols and the underlying scientific rationale for leveraging this building block in the synthesis of novel molecular entities, with a particular focus on the development of protein kinase inhibitors.

Physicochemical and Handling Properties

A thorough understanding of a building block's properties is fundamental to its successful application.

Property	Value	Source
CAS Number	2097992-97-5	[6]
Molecular Formula	C₁₂H₁₁FN₂O₂	[6]
Molecular Weight	234.23 g/mol	[6]
Appearance	White to light yellow solid	[4]
Storage	Store sealed in a dry, cool environment (2-8°C recommended) away from light and air to prevent degradation.	[4][6]
Solubility	Soluble in polar organic solvents such as DMF, DMSO, and alcohols.	[1]

Core Synthetic Applications and Detailed Protocols

The true power of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde lies in the versatility of its aldehyde functional group. Below are detailed protocols for key transformations that serve as gateways to diverse chemical libraries.

Application 1: Synthesis of Substituted Amines via Reductive Amination

Scientific Rationale (The "Why"): Reductive amination is one of the most robust and widely used methods for C-N bond formation.[7] It provides a direct route to secondary and tertiary amines, which are ubiquitous in pharmacologically active molecules. This reaction allows for the systematic introduction of a wide array of amine-containing fragments, enabling fine-tuning of properties such as solubility, basicity, and target engagement. The process involves the initial formation of an iminium ion intermediate from the aldehyde and an amine, which is then reduced in situ by a mild hydride agent.[8]

Experimental Protocol (The "How"):

Objective: To synthesize N-((1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methyl)aniline.

• Materials:

  • 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (1.0 eq, 234 mg, 1.0 mmol)

  • Aniline (1.05 eq, 98 mg, 1.05 mmol)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq, 318 mg, 1.5 mmol)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (5 mL)

  • Acetic acid (catalytic, ~1 drop)

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and the chosen solvent (DCM/DCE).

  • Add aniline, followed by a catalytic amount of acetic acid to facilitate iminium ion formation.

  • Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium intermediate.

  • Add sodium triacetoxyborohydride in one portion. Caution: The reaction may bubble slightly.

  • Allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Transfer the mixture to a separatory funnel, extract with DCM (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired secondary amine.

Causality Behind Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride is the reagent of choice because it is a mild and selective reducing agent. It readily reduces the protonated iminium ion intermediate but is slow to react with the starting aldehyde, minimizing the formation of the corresponding alcohol byproduct.[7][8]

• Solvent: Anhydrous, aprotic solvents like DCM or DCE are used to prevent the hydrolysis of the iminium intermediate and the reducing agent.

• Acid Catalyst: The catalytic amount of acetic acid protonates the intermediate Schiff base, accelerating the formation of the electrophilic iminium ion which is more readily attacked by the hydride.

Application 2: Carbon Skeleton Extension via the Wittig Reaction

Scientific Rationale (The "Why"): The Wittig reaction is a Nobel Prize-winning transformation that provides an unparalleled method for synthesizing alkenes from carbonyl compounds.[9][10] It allows for the precise installation of a carbon-carbon double bond where the carbonyl oxygen once was. This is invaluable for converting the imidazole-4-carbaldehyde into vinyl-imidazoles, which can act as precursors for further functionalization or as key structural motifs in their own right, for example, in creating stilbene-like analogues. The reaction proceeds through the reaction of the aldehyde with a phosphorus ylide (Wittig reagent).[11][12]

Experimental Protocol (The "How"):

Objective: To synthesize 1-(3-fluoro-4-methoxybenzyl)-4-vinyl-1H-imidazole.

• Materials:

  • Methyltriphenylphosphonium bromide (1.1 eq, 407 mg, 1.1 mmol)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq, 48 mg, 1.2 mmol) or n-Butyllithium (n-BuLi)

  • Anhydrous Tetrahydrofuran (THF) (10 mL)

  • 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (1.0 eq, 234 mg, 1.0 mmol)

• Procedure:

  • Ylide Formation: To a flame-dried, three-neck flask under an inert atmosphere, add methyltriphenylphosphonium bromide and anhydrous THF.

  • Cool the resulting suspension to 0°C in an ice bath.

  • Slowly add NaH (or dropwise add n-BuLi). The solution will typically turn a characteristic color (e.g., deep yellow or orange), indicating ylide formation.

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour.

  • Wittig Reaction: Cool the ylide solution back down to 0°C.

  • Dissolve the 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir overnight. Monitor by TLC or LC-MS.

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography. The byproduct, triphenylphosphine oxide, can often be challenging to separate, and specific chromatographic conditions may be required.

Causality Behind Experimental Choices:

• Base: A strong base like NaH or n-BuLi is required to deprotonate the phosphonium salt, which has a pKa of ~25-30, to generate the nucleophilic ylide.[13]

• Anhydrous Conditions: The phosphorus ylide is highly basic and reacts readily with water. Strict anhydrous conditions are critical for success.

• Stereochemistry: For this specific protocol using an unstabilized ylide (from an alkylphosphonium salt), the reaction typically favors the formation of the (Z)-alkene, although mixtures are common.[9][12] Stabilized ylides (e.g., those with adjacent ester or ketone groups) generally yield (E)-alkenes.[12]

Workflow Visualization

The following diagram illustrates the central role of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde as a divergent building block.

Caption: Synthetic pathways from the core building block.

Application Focus: A Scaffold for Protein Kinase Inhibitors

Mechanistic Insight: The imidazole scaffold is a proven pharmacophore for targeting protein kinases, a critical class of enzymes in cellular signaling whose dysregulation is a hallmark of cancer and inflammatory diseases.[1][14] Many potent kinase inhibitors utilize a substituted imidazole or benzimidazole core to form key hydrogen bonds with the "hinge" region of the kinase ATP-binding site.[15][16]

Derivatives of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde are ideally suited for this purpose:

• Hinge-Binding Motif: The imidazole ring itself can mimic the adenine portion of ATP, with the N-3 nitrogen acting as a hydrogen bond acceptor and the N-1 proton acting as a donor.

• Selectivity Pockets: The substituents installed at the C-4 position (via the aldehyde) and the N-1 benzyl group can be tailored to occupy adjacent hydrophobic pockets, driving both potency and selectivity for a specific kinase target over others.[15]

The diagram below conceptualizes how a molecule derived from this building block could occupy the ATP-binding site of a protein kinase like p38α MAP kinase.

Caption: Conceptual binding mode of a derived kinase inhibitor.

Conclusion

1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is a high-value, strategically designed chemical building block. Its utility extends far beyond that of a simple intermediate. The reactive aldehyde handle, coupled with a medicinally-relevant substituted N-benzyl group on a privileged imidazole core, provides a powerful and efficient platform for the rapid generation of diverse and targeted compound libraries. The protocols and rationale presented herein offer a robust starting point for researchers aiming to exploit this building block in the pursuit of novel therapeutics, particularly in the competitive and impactful field of kinase inhibitor discovery.

References

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• International Journal of Pharmaceutical Research and Applications. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. ijprajournal. Available at: [Link]

• Google Patents. (n.d.). CN105693617A - A method for preparing 4-imidazole formaldehyde derivatives by reductive cyclization involving TMSN3. Google Patents.

• Banerjee, S., et al. (2015). Routes of synthesis and biological significances of Imidazole derivatives: Review. World Journal of Pharmaceutical Sciences. Available at: [Link]

• Organic Syntheses. (n.d.). 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. Organic Syntheses. Retrieved from: [Link]

• PubMed. (2025, May 22). Discovery of 3-(Fluoro-imidazolyl)pyridazine Derivatives as Potent STING Agonists with Antitumor Activity. PubMed. Retrieved from: [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from: [Link]

• ACS Publications. (2012, December 4). Assessing the Target Differentiation Potential of Imidazole-Based Protein Kinase Inhibitors. Journal of Medicinal Chemistry. Retrieved from: [Link]

• Chemsrc. (2025, August 21). 1H-Imidazole-4-carbaldehyde | CAS#:3034-50-2. Chemsrc. Retrieved from: [Link]

• ACS Publications. (2023, June 9). Reaction Behavior of [1,3-Diethyl-4,5-diphenyl-1H-imidazol-2-ylidene] Containing Gold(I/III) Complexes against Ingredients of th. Inorganic Chemistry. Retrieved from: [Link]

• MDPI. (2020, March 3). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Molecules. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Retrieved from: [Link]

• ACS Publications. (2023, February 27). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience. Retrieved from: [Link]

• ResearchGate. (2025, October 15). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. ResearchGate. Retrieved from: [Link]

• NaBH4/PhCO2H: An Efficient system for Reductive Amination of Aldehydes. (n.d.). Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. Organic Chemistry Portal. Retrieved from: [Link]

• MDPI. (2025, December 2). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Molecules. Retrieved from: [Link]

• Semantic Scholar. (2021, January 25). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Si. Semantic Scholar. Retrieved from: [Link]

• Biological and Molecular Chemistry. (2025, June 20). Development and Characterization of Imidazole Derivatives for Antifungal Applications. Biological and Molecular Chemistry. Retrieved from: [Link]

• PMC. (n.d.). Wittig and Wittig–Horner Reactions under Sonication Conditions. PMC. Retrieved from: [Link]

• Wikipedia. (n.d.). Imidazole. Wikipedia. Retrieved from: [Link]

• Springer. (n.d.). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. Journal of the Indian Chemical Society. Retrieved from: [Link]

• Dalal Institute. (n.d.). Wittig Reaction. Dalal Institute. Retrieved from: [Link]

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Organic Chemistry Portal. Retrieved from: [Link]

Sources

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• 2. wjpsonline.com [wjpsonline.com]
• 3. biolmolchem.com [biolmolchem.com]
• 4. 1H-Imidazole-4-carbaldehyde: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemscene.com [chemscene.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Wittig Reaction [organic-chemistry.org]
• 13. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 14. Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Executive Summary

Synthesizing 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde via the N-alkylation of 1H-imidazole-4-carbaldehyde presents a classic regioselectivity challenge. Due to the annular tautomerism of the imidazole ring, direct alkylation typically yields a mixture of the desired 1,4-isomer and the undesired 1,5-isomer[1]. This technical guide provides mechanistic insights, troubleshooting steps, and an optimized protocol designed to maximize the yield of the 1,4-isomer by leveraging thermodynamic control and catalytic additives.

Mechanistic Pathway & Regioselectivity

Understanding the origin of the isomeric mixture is the first step in troubleshooting. The diagram below illustrates how the choice of base and reaction conditions dictates the pathway of the imidazolide anion.

Caption: Reaction pathway showing the divergent N-alkylation of the imidazolide anion into 1,4- and 1,5-isomers.

Troubleshooting Guides & FAQs

Q1: Why am I getting a high ratio of the 1,5-isomer instead of the desired 1,4-isomer? Answer: The formation of the 1,5-isomer is a regioselectivity issue driven by the tautomerism of the imidazole ring[1]. When 1H-imidazole-4-carbaldehyde is deprotonated, the resulting anion has two nucleophilic nitrogen atoms.

• The Causality: Using a strong, irreversible base like Sodium Hydride (NaH) at low temperatures traps the kinetic product, often resulting in a near 1:1.5 mixture of 1,4- and 1,5-isomers. To improve the yield of the 1,4-isomer, you must operate under thermodynamic control[2]. The 1,4-isomer is thermodynamically favored because the bulky 3-fluoro-4-methoxybenzyl group experiences significantly less steric clash with the C4-carbaldehyde group than it would at the C5 position.

• The Solution: Switch to a milder base like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent (DMF or DMAc) and elevate the temperature to 70–80 °C[3]. This allows the reaction to equilibrate toward the more stable 1,4-isomer, typically improving the ratio to >5:1.

Q2: The reaction stalls at 50-60% conversion. How can I drive it to completion? Answer: Incomplete conversion in N-alkylation often stems from the moderate electrophilicity of the benzyl chloride derivative[4].

• The Causality: 3-Fluoro-4-methoxybenzyl chloride is less reactive than its bromide or iodide counterparts. As the reaction progresses, the accumulation of chloride salts can shift the equilibrium or passivate the base surface.

• The Solution: Implement a Finkelstein-type in situ halogen exchange. Add 0.1 to 0.2 equivalents of Potassium Iodide (KI) to the reaction mixture[3]. The iodide ion displaces the chloride to form 3-fluoro-4-methoxybenzyl iodide, a vastly superior electrophile that rapidly reacts with the imidazole.

Q3: I observe significant byproduct formation (dark brown tar) and loss of starting material. What causes this? Answer: The carbaldehyde group on the imidazole ring is highly sensitive to strong bases and nucleophiles.

• The Causality: If your solvent is not strictly anhydrous, or if you are using hydroxide bases, the carbaldehyde group can undergo Cannizzaro-type disproportionation or aldol-type condensations with trace impurities. Prolonged heating above 100 °C also leads to thermal degradation.

• The Solution: Ensure all solvents are anhydrous. Purge the reaction vessel with Argon before heating. Keep the reaction temperature strictly between 70 °C and 85 °C.

Q4: How do I efficiently separate the 1,4-isomer from the 1,5-isomer? Answer: Despite optimizing the reaction, a small percentage of the 1,5-isomer will remain.

• The Causality: The 1,4-isomer and 1,5-isomer have different dipole moments due to the relative positioning of the electron-withdrawing carbaldehyde group and the electron-donating benzyl group. The 1,4-isomer is generally less polar than the 1,5-isomer.

• The Solution: Utilize silica gel column chromatography. A gradient elution starting from 100% Dichloromethane (DCM) and slowly increasing to 95:5 DCM:Methanol will elute the 1,4-isomer first. Verify fractions using TLC (UV 254 nm).

Quantitative Data: Optimization of Reaction Conditions

The table below summarizes the causal relationship between reaction parameters and the resulting isomer ratios.

Base (Equiv)	Solvent	Additive	Temp (°C)	Conversion (%)	1,4 : 1,5 Ratio	Isolated Yield (1,4-Isomer)
NaH (1.2)	THF	None	25	>95%	1.5 : 1	45%
K₂CO₃ (1.5)	MeCN	None	60	70%	3.0 : 1	50%
K₂CO₃ (1.5)	DMF	KI (0.1 eq)	80	>95%	5.0 : 1	78%
Cs₂CO₃ (1.5)	DMF	KI (0.1 eq)	80	>95%	6.5 : 1	82%

Optimized Experimental Protocol: Synthesis of the 1,4-Isomer

This self-validating protocol utilizes thermodynamic control and iodide catalysis to maximize the yield of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde[3].

Step 1: System Preparation

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Purge the system with Argon for 5 minutes.

Step 2: Reagent Loading

• Add 1H-imidazole-4-carbaldehyde (1.00 g, 10.4 mmol, 1.0 eq) and anhydrous Cesium Carbonate (Cs₂CO₃, 5.08 g, 15.6 mmol, 1.5 eq) to the flask.

• Add Potassium Iodide (KI, 0.17 g, 1.04 mmol, 0.1 eq).

• Suspend the mixture in 25 mL of anhydrous DMF. Stir at room temperature for 15 minutes to allow for initial deprotonation.

Step 3: Alkylation

• Dissolve 3-fluoro-4-methoxybenzyl chloride (2.00 g, 11.4 mmol, 1.1 eq) in 5 mL of anhydrous DMF.

• Add this solution dropwise to the reaction mixture over 10 minutes using a syringe.

• Heat the reaction mixture to 80 °C using an oil bath.

Step 4: Monitoring & Workup

• Monitor the reaction via TLC (Eluent: 5% MeOH in DCM). The starting material should be fully consumed within 4–6 hours.

• Once complete, cool the mixture to room temperature.

• Quench the reaction by pouring it into 100 mL of ice-cold distilled water.

• Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Wash the combined organic layers with water (2 x 50 mL) and brine (1 x 50 mL) to remove residual DMF.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Elute with a gradient of DCM to 95:5 DCM:MeOH. The 1,4-isomer (desired) elutes first as a pale yellow solid, followed by the more polar 1,5-isomer.

References

• Product Class 3: Imidazoles Source: Thieme E-Books & E-Journals URL:[Link]

• Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives Source: DergiPark URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. 4-methyl-1H-imidazole-2-carbaldehyde | 113825-16-4 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dergipark.org.tr [dergipark.org.tr]

Best purification and recrystallization methods for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

This technical support guide provides researchers, scientists, and drug development professionals with in-depth methods and troubleshooting advice for the purification and recrystallization of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde. The protocols and advice herein are synthesized from established chemical principles and data from structurally related compounds to ensure scientific integrity and practical applicability.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde?

A1: The two most effective methods for purifying this compound are column chromatography and recrystallization. Column chromatography is excellent for removing a wide range of impurities with different polarities, while recrystallization is ideal for achieving high purity of the final solid product.[1][2] An acid-base extraction could also be employed to remove any non-basic impurities, given the basic nature of the imidazole ring.[1]

Q2: What are the likely impurities in a crude sample of this compound?

A2: Based on its common synthesis via N-alkylation of 1H-imidazole-4-carbaldehyde with a substituted benzyl halide, potential impurities include:

• Unreacted 1H-imidazole-4-carbaldehyde.

• Unreacted 3-fluoro-4-methoxybenzyl halide.

• Residual base (e.g., sodium hydride) and its byproducts.

• High-boiling solvents used in the reaction, such as N,N-dimethylformamide (DMF).

• Isomeric byproducts from alkylation at the other nitrogen of the imidazole ring.[2][3]

Q3: What are the key physical properties and storage conditions for this compound?

A3: 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is a solid at room temperature.[1] Its molecular formula is C₁₂H₁₁FN₂O₂ and its molecular weight is 234.23 g/mol .[1] For long-term stability, it is recommended to store the compound in a dry, sealed container at 2-8°C.[1]

Q4: Which analytical techniques are recommended for assessing the purity of the final product?

A4: High-Performance Liquid Chromatography (HPLC) is the preferred method for quantitative purity analysis.[4] For structural confirmation and identification of impurities, Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) spectroscopy and Mass Spectrometry (MS) are essential.[2][3] Thin-Layer Chromatography (TLC) is a quick and effective tool for monitoring the progress of purification during column chromatography.[2]

II. Troubleshooting and Purification Guides

This section addresses specific issues that may arise during the purification of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

A. Column Chromatography

Issue 1: My compound is showing significant peak tailing on the silica gel column.

• Cause: The basic nitrogen atoms in the imidazole ring can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to poor peak shape and inefficient separation.[1]

• Solution:

  • Add a Basic Modifier: To your eluent (e.g., a mixture of hexane and ethyl acetate), add a small amount (0.1-1%) of a basic modifier like triethylamine or pyridine.[1] This will neutralize the acidic sites on the silica and minimize unwanted interactions.

  • Change the Stationary Phase: If tailing persists, consider using a more neutral stationary phase, such as alumina.[1]

Issue 2: I am getting a low yield after column chromatography.

• Cause: This could be due to several factors:

  • Irreversible Adsorption: The compound may be binding too strongly to the silica gel.[1]

  • Improper Solvent System: The eluent may not be polar enough to move the compound off the column, or it might be too polar, causing it to co-elute with impurities.[1]

  • Incorrect Sample Loading: Loading the sample in a large volume of a strong solvent can lead to band broadening and poor separation.[1]

• Solution:

  • Optimize the Solvent System with TLC: Before running the column, use Thin-Layer Chromatography (TLC) to find a solvent system that gives your target compound a retention factor (Rf) of approximately 0.2-0.4.[1]

  • Use a Basic Modifier: As mentioned above, adding a base to the eluent can help prevent irreversible adsorption.[1]

  • Employ Dry Loading: For better results, pre-adsorb your crude compound onto a small amount of silica gel. After evaporating the solvent, the resulting powder can be carefully added to the top of the column.[1]

B. Recrystallization

Issue 3: My compound "oils out" instead of forming crystals.

• Cause: This typically happens when the melting point of the compound is lower than the boiling point of the solvent, or when there is a high concentration of impurities.[5][6]

• Solution:

  • Adjust the Solvent System: Try a lower-boiling point solvent or a different solvent mixture.[5]

  • Increase Solvent Volume: Add more hot solvent to ensure the compound is fully dissolved before cooling.[5]

  • Cool Slowly: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Slow cooling encourages the formation of an ordered crystal lattice.[5][6]

Issue 4: I am experiencing low recovery of my compound after recrystallization.

• Cause:

  • High Solubility: The compound might be too soluble in the chosen solvent, even at low temperatures.[5]

  • Insufficient Cooling: The solution may not have been cooled to a low enough temperature.[5]

  • Excessive Washing: Washing the crystals with too much solvent will dissolve some of the product.[5]

• Solution:

  • Change the Solvent: Select a solvent in which the compound has high solubility at high temperatures but low solubility at low temperatures.[5] A two-solvent system (a "good" solvent and an "anti-solvent") can be effective.[7]

  • Ensure Thorough Cooling: Use an ice bath to cool the solution for a sufficient amount of time.[5]

  • Wash with Cold Solvent: Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.[5]

Issue 5: My solution is clear, but no crystals are forming.

• Cause: The solution is likely supersaturated, and the crystals need a nucleation site to begin forming.[5]

• Solution:

  • Scratch the Flask: Gently scratch the inside of the flask below the surface of the liquid with a glass rod. The small glass particles that are scraped off can act as nucleation sites.[5]

  • Add a Seed Crystal: If you have a small amount of the pure compound, add a single crystal to the solution to induce crystallization.[5]

III. Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol outlines a general procedure for purifying the title compound on a silica gel column.

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate and develop it in various solvent systems. A good starting point is a mixture of hexane and ethyl acetate (e.g., 7:3, 1:1, 3:7 v/v).

  • Aim for a solvent system that provides an Rf value of ~0.3 for the desired product and good separation from impurities.

• Column Preparation:

  • Pack a flash chromatography column with silica gel using the chosen eluent. Ensure the packing is uniform and free of air bubbles.[1]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • Alternatively, use a dry loading technique by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.[1]

• Elution and Fraction Collection:

  • Begin elution with the chosen solvent system, applying gentle pressure.

  • Collect fractions and monitor their composition using TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

Protocol 2: Purification by Recrystallization

This protocol provides a systematic approach to finding a suitable recrystallization solvent and performing the recrystallization.

• Solvent Screening:

  • Place a small amount of the crude product (20-30 mg) into several test tubes.

  • To each tube, add a different solvent (0.5-1 mL) from the list below, starting with less polar solvents and moving to more polar ones.

    • Potential Solvents: Hexane, Toluene, Diethyl Ether, Ethyl Acetate, Acetone, Isopropanol, Ethanol, Methanol, Water.[7][8]

  • Observe the solubility at room temperature. A good solvent will not dissolve the compound well at this temperature.

  • Gently heat the test tubes of the undissolved samples. A suitable solvent will dissolve the compound completely upon heating.

  • Allow the hot solutions to cool to room temperature, then place them in an ice bath. The best solvent will yield a good crop of crystals upon cooling.[7]

  • If no single solvent is ideal, try a two-solvent system. Dissolve the compound in a minimal amount of a "good" hot solvent (one in which it is very soluble) and add a "poor" or "anti-solvent" (one in which it is insoluble) dropwise until the solution becomes cloudy. Reheat to clarify and then cool slowly.[7] A good starting pair could be ethyl acetate/hexane or chloroform/hexane.[9]

• Recrystallization Procedure:

  • Dissolve the crude compound in a minimal amount of the selected hot solvent in an Erlenmeyer flask.

  • If the solution is colored, add a small amount of activated charcoal and perform a hot gravity filtration to remove it.[10]

  • Allow the clear filtrate to cool slowly to room temperature, then cool it further in an ice bath to maximize crystal formation.[1]

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the ice-cold recrystallization solvent.

  • Dry the purified crystals.

IV. Visualization of Workflows

Caption: General purification workflow for the target compound.

Caption: Troubleshooting logic for recrystallization issues.

V. References

• International Journal of Pharmaceutical Research and Applications. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. Available at: [Link]

• Orhan, E., et al. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. DergiPark. Available at: [Link]

• Google Patents. (2016). CN105693617A - A method for preparing 4-imidazole formaldehyde derivatives by reductive cyclization involving TMSN3. Available at:

• Li, B., et al. (2002). 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. Organic Syntheses. Available at: [Link]

• Orhan, E., et al. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. ResearchGate. Available at: [Link]

• Unknown. Recrystallization. Available at: [Link]

• Ansari, M. F., et al. (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major ... PMC. Available at: [Link]

• ResearchGate. (2013). Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. Available at: [Link]

• Google Patents. (1998). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation. Available at:

• Google Patents. (1991). US5021584A - Process for preparation of 1-benzylimidazole compound. Available at:

• ResearchGate. Fluorinated Aromatic Compounds. Available at: [Link]

• Al-Hamdani, A. A. S., et al. (2021). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl)-1H-imidazole. PMC. Available at: [Link]

• Unknown. recrystallization.pdf. Available at: [Link]

• Kumar, A., et al. (2011). Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. International Journal of Pharmaceutical Sciences and Drug Research. Available at: [Link]

• Chemsrc. (2025). 1-Benzyl-4-nitro-1H-imidazole-5-carbaldehyde. Available at: [Link]

• de la Torre, J., et al. (2021). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. PMC. Available at: [Link]

• RSC Publishing. (2024). An elegant approach for the synthesis of multisubstituted imidazole via FeCl3/SiO2 catalyzed activation of acetals. Available at: [Link]

• Laursen, B. W., et al. (2023). Exploring the Synthesis and Properties of Fluorinated Cationic Triangulenes and their Precursors. ChemRxiv. Available at: [Link]

• Conroy, E., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. PMC. Available at: [Link]

• Harvard University. Introduction of Fluorine and Fluorine-Containing Functional Groups. Available at: [Link]

• Srivastava, M., et al. (2009). synthesis-of-some-substituted-imidazole-derivatives.pdf. TSI Journals. Available at: [Link]

• Al-Horani, R. A. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. Available at: [Link]

• Reddy, B. A. (2009). Synthesis, Characterization and Structural elucidation of some di-substituted 2-(α-hydroxy benzyl) Bezimidazole derivatives. Journal of Biomedical Science and Research. Available at: [Link]

• Unknown. Isolation and Purification of Organic Compounds Recrystallization (Expt #3). Available at: [Link]

• Wired Chemist. Recrystallization. Available at: [Link]

• ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. tsijournals.com [tsijournals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recrystallization [wiredchemist.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rubingroup.org [rubingroup.org]
• 9. Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: HPLC Troubleshooting for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Welcome to the Application Support Center. Analyzing complex heterocyclic compounds like 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde requires a deep understanding of both the molecule's physicochemical properties and the chromatographic system. This guide is designed for drug development professionals and analytical scientists to systematically diagnose and resolve peak tailing issues.

Diagnostic Overview: The Mechanistic Root of Peak Tailing

Peak tailing (defined by a USP tailing factor T>1.5 ) compromises resolution, integration accuracy, and quantitative reproducibility. For 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, tailing typically originates from two divergent pathways: physical system disruptions or chemical secondary interactions[1].

The Chemical Causality: This molecule features an imidazole ring with a basic nitrogen (pKa ~7) and a highly reactive carbaldehyde group. In reversed-phase HPLC, standard silica-based columns contain residual silanol groups (-Si-OH). At a mobile phase pH > 3.0, these silanols deprotonate into negatively charged silanoate ions (-Si-O⁻)[2][3]. The basic imidazole nitrogen protonates at acidic to neutral pH, creating a strong electrostatic attraction (an ion-exchange mechanism) with the silanoate ions. This dual retention mechanism—where the molecule is retained by both hydrophobic interactions and ion-exchange—causes the analyte to desorb at varying rates, severely dragging out the trailing edge of the peak[4].

The Physical Causality: Empty space within the column bed (voids) or excessive extra-column volume (e.g., wide-diameter PEEK tubing) causes the analyte band to undergo infinite dilution and mechanical dispersion[1]. Unlike chemical tailing, physical tailing affects all peaks in the chromatogram equally[5].

Self-Validating Diagnostic Workflow

Before adjusting mobile phase chemistry, you must definitively isolate whether the tailing is a physical or chemical phenomenon.

Workflow for differentiating physical void volume from chemical silanol interactions.

Experimental Protocols & Methodologies

Protocol 1: The Neutral Marker Diagnostic Test

To establish trustworthiness in your troubleshooting, utilize this self-validating protocol to isolate the variable.

• Preparation: Prepare a test mixture containing 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (10 µg/mL) and a neutral, hydrophobic marker like Toluene or Uracil (10 µg/mL) dissolved in the initial mobile phase.

• Execution: Inject 5 µL onto the HPLC system under your standard method conditions.

• Validation & Causality Check: Calculate the Asymmetry Factor ( As​ ) for both peaks.

  • Outcome A: If As​ (Toluene) ≈1.0 but As​ (Imidazole) >1.5 , the tailing is chemically driven by 1[1]. Proceed to Protocol 2.

  • Outcome B: If both As​ (Toluene) >1.5 and As​ (Imidazole) >1.5 , the tailing is physically driven[1]. Inspect the system for 5[5].

Protocol 2: Mobile Phase pH and Shielding Optimization

If chemical tailing is confirmed, neutralize the secondary interactions using the following steps:

• pH Suppression: Adjust the aqueous mobile phase pH to 2.5 using 0.1% Trifluoroacetic acid (TFA) or Formic Acid. At pH < 3.0, residual silanols are fully protonated (neutralized), shutting down the ion-exchange pathway[2][3].

• Stationary Phase Shielding: If low pH is incompatible with your detector (e.g., MS ion suppression from TFA), switch to a3[3]. Polar-embedded groups (like amides) create a localized water layer that shields basic analytes from residual silanols.

• Competing Base Addition: Alternatively, add a competing amine like Triethylamine (TEA) at 10-20 mM to the mobile phase. TEA aggressively binds to active silanols, 5 to block the imidazole from interacting[5]. (Note: Do not use TEA if coupling to LC-MS).

Quantitative Data & Parameter Optimization

Summarizing the optimization parameters provides a clear comparative baseline for method development.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Mobile Phase pH	pH 4.0 - 7.0	pH < 3.0 (e.g., 0.1% TFA)	Protonates silanols (Si-OH), eliminating electrostatic attraction with the basic imidazole ring[2].
Organic Modifier	Methanol	Acetonitrile	Acetonitrile prevents carbaldehyde acetal formation; provides sharper peak shapes for reactive aldehydes.
Column Chemistry	Standard C18 (Non-endcapped)	Polar-embedded C18 or High-purity Type B Silica	Shields the basic nitrogen from residual silanols; reduces secondary retention mechanisms[3][4].
Tubing ID	0.010" (0.25 mm)	0.005" (0.13 mm) Red PEEK	Minimizes extra-column volume and mechanical band broadening, keeping dispersion < 1/10 of peak volume[3][5].

Frequently Asked Questions (FAQs)

Q1: Why does the peak shape of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde degrade specifically when I use methanol as the organic modifier? A1: The molecule contains a reactive carbaldehyde (aldehyde) group. In the presence of methanol, especially under acidic conditions, aldehydes can undergo reversible hemiacetal or acetal formation. This creates a mixture of interconverting species on the column, leading to split peaks, severe tailing, or baseline broadening. Switching the organic modifier to Acetonitrile (ACN) eliminates this chemical reaction.

Q2: I adjusted the mobile phase pH to 2.5, but the imidazole peak is still tailing. What is the next logical step? A2: If low pH does not resolve the tailing, the issue may be mass overload or trace metal contamination. The imidazole ring can chelate trace metals (like iron or aluminum) present in older, Type A silica matrices[4]. Switch to a high-purity Type B silica column. Additionally, 5 to rule out concentration-dependent mass overloading[5].

Q3: How exactly should I measure and report the tailing to ensure compliance with pharmacopeial standards? A3: The United States Pharmacopeia (USP) defines the Tailing Factor ( T ) using the formula T=W0.05​/2f , where W0.05​ is the peak width at 5% of the peak height, and f is the distance from the peak maximum to the leading edge at that same height[3]. An ideal Gaussian peak has T=1.0 . For basic compounds like imidazoles, a T value between 1.0 and 1.5 is generally acceptable for accurate quantification[2].

References

• Element Lab Solutions. "Peak Tailing in HPLC". Source: Element Lab Solutions.
• Axion Labs. "HPLC Peak Tailing". Source: Axion Labs.
• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?". Source: Chrom Tech.
• Phenomenex. "How to Reduce Peak Tailing in HPLC?". Source: Phenomenex.
• Thermo Fisher Scientific. "HPLC Troubleshooting Guide". Source: Scribd.

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromtech.com [chromtech.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. scribd.com [scribd.com]

Technical Support Center: Minimizing Side Reactions During N-Alkylation of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the N-alkylation of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of this specific transformation and minimize unwanted side reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses prevalent challenges encountered during the N-alkylation of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, offering targeted solutions based on established chemical principles.

Question: My reaction is producing a significant amount of a dialkylated imidazolium salt. How can I prevent this over-alkylation?

Answer:

The formation of a dialkylated imidazolium salt is a common side reaction when the N-alkylated imidazole product, which is still nucleophilic, reacts with another molecule of the alkylating agent.[1] This is particularly problematic when using an excess of the alkylating agent or at elevated temperatures.[1]

Root Cause Analysis & Prevention Strategies:

• Stoichiometry Control: The most critical factor is the molar ratio of your reactants. Using a slight excess of the imidazole starting material (e.g., 1.1 to 1.2 equivalents) relative to the alkylating agent can effectively minimize the chance of dialkylation.[1]

• Slow Addition of Alkylating Agent: Adding the alkylating agent dropwise over an extended period helps maintain a low instantaneous concentration of the electrophile. This favors the reaction with the more nucleophilic starting imidazole over the N-alkylated product, thereby reducing the formation of the imidazolium salt.[1]

• Reaction Monitoring: Closely monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed to prevent further reaction.[1]

• Temperature Management: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can accelerate the rate of the second alkylation.

Question: I am observing side products that suggest a reaction with the aldehyde group. How can I protect the carbaldehyde functionality?

Answer:

The aldehyde group in your starting material is susceptible to nucleophilic attack, especially if the reaction conditions are not optimized. This can lead to aldol-type reactions or other unwanted transformations.

Recommended Protective Strategies:

• Acetals as Protecting Groups: The most common and effective way to protect an aldehyde is to convert it into an acetal. This is typically achieved by reacting the aldehyde with a diol, such as ethylene glycol, in the presence of an acid catalyst. The resulting acetal is stable to the basic conditions of N-alkylation.

  • Deprotection: The acetal can be easily removed after N-alkylation by treatment with a mild aqueous acid.

• Reaction Condition Optimization: If you wish to avoid a protection/deprotection sequence, carefully optimizing the reaction conditions is crucial. Using a milder base and a lower reaction temperature can sometimes prevent side reactions involving the aldehyde.

Question: My reaction yield is consistently low, or the reaction does not go to completion. What are the potential causes and how can I improve it?

Answer:

Low yields in N-alkylation reactions of imidazoles can often be attributed to incomplete deprotonation of the imidazole ring, the reactivity of the alkylating agent, or suboptimal reaction conditions.[1]

Troubleshooting Steps:

• Evaluate the Base and Solvent System:

  • Strong Bases: For complete deprotonation, a strong base like Sodium Hydride (NaH) in an anhydrous aprotic solvent such as Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) is often effective.[1]

  • Weaker Bases: Weaker inorganic bases like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) can also be sufficient, particularly with more reactive alkylating agents.[1][2][3] Cesium carbonate has been reported to be highly effective in many cases.[2][4]

  • Solvent Choice: Polar aprotic solvents like Acetonitrile (MeCN), DMF, and Dimethyl Sulfoxide (DMSO) are generally good choices as they effectively dissolve the imidazole and the base.[1]

• Assess the Alkylating Agent: The reactivity of alkyl halides follows the order: I > Br > Cl. If your reaction is sluggish, consider using a more reactive alkylating agent (e.g., an alkyl iodide instead of a chloride).

• Temperature Optimization: While high temperatures can lead to side reactions, some reactions require heating to proceed at a reasonable rate. Systematically increase the temperature while monitoring the reaction progress by TLC or LC-MS.[1]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the N-alkylation of an imidazole?

A1: The N-alkylation of imidazole is a nucleophilic substitution reaction that typically proceeds in two steps:[1]

• Deprotonation: A base removes the acidic proton from the N-H bond of the imidazole ring, forming a nucleophilic imidazolate anion.[1]

• Nucleophilic Attack: The imidazolate anion then attacks the electrophilic carbon of the alkylating agent, displacing the leaving group to form the N-alkylated imidazole product.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 4. (PDF) N-alkylation of imidazole by alkaline carbons [academia.edu]

Optimizing catalyst concentration for synthesizing 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde derivatives

Welcome to the technical support center for the synthesis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible process.

The synthesis of this target molecule typically involves two critical transformations: the N-alkylation of an imidazole-4-carbaldehyde precursor and the formylation of a 1-substituted imidazole. The efficiency and purity of the final product are highly dependent on the precise control of reagent and catalyst concentrations in these steps. This guide provides troubleshooting protocols and FAQs in a direct question-and-answer format to address the specific challenges you may encounter.

Section 1: Troubleshooting the N-Alkylation Step

The introduction of the 3-fluoro-4-methoxybenzyl group onto the N1 position of the imidazole ring is a crucial C-N bond-forming reaction. While often a base-mediated nucleophilic substitution, the use of a catalyst, particularly a phase-transfer catalyst (PTC), can be essential for achieving high yields and reaction rates. However, improper catalyst concentration is a frequent source of issues.

Frequently Asked Questions & Troubleshooting Guide

Question: My N-alkylation reaction suffers from low yield or fails to reach completion. What are the primary causes related to the catalyst?

Answer: Low yields are often traced back to an inefficient catalytic cycle or insufficient generation of the nucleophilic imidazole anion. The catalyst plays a pivotal role in facilitating the interaction between the imidazole and the alkylating agent, especially in biphasic systems.

Troubleshooting Steps:

• Evaluate Catalyst Loading: The concentration of the phase-transfer catalyst (e.g., Tetrabutylammonium bromide (TBAB) or Triethylbenzylammonium chloride (TEBA)) is critical. An insufficient amount will result in a slow reaction rate, while an excess can lead to the formation of emulsions, complicating workup, or even inhibit the reaction.

  • Causality: The PTC functions by pairing with the imidazolide anion, formed by the action of a base like K₂CO₃ or Cs₂CO₃, and shuttling it from the solid or aqueous phase into the organic phase where the alkylating agent resides. The optimal concentration ensures this transport is efficient without causing physical separation issues.[1]

  • Actionable Advice: Start with a catalyst loading of 2-5 mol%. If the reaction is slow, incrementally increase the loading to 10 mol%. Monitor the reaction by TLC or LC-MS. If no improvement is seen, the issue may lie elsewhere.

• Assess Base and Solvent Synergy: The catalyst cannot function without efficient deprotonation of the imidazole. The choice of base is as critical as the catalyst itself.

  • Causality: Stronger bases like Sodium Hydride (NaH) in anhydrous aprotic solvents (THF, DMF) ensure complete deprotonation but can be sensitive to moisture.[2] Weaker inorganic bases like K₂CO₃ or Cs₂CO₃ are often used with PTCs in solvents like acetonitrile. The base's strength and solubility in the chosen system directly impact the concentration of the active nucleophile available for the catalyst to transport.[2][3]

  • Actionable Advice: For a PTC system, ensure you are using at least 1.5-2.0 equivalents of a finely powdered, anhydrous base like K₂CO₃. If the reaction is still sluggish, consider switching to the more soluble and basic Cs₂CO₃.

• Consider Alternative Catalytic Systems: If PTCs prove ineffective, advanced methods using transition metal catalysts, such as those based on copper or palladium, can be employed, although they are more common for N-arylation.[4][5]

  • Causality: These catalysts operate via a different mechanism, typically involving oxidative addition and reductive elimination.[6] However, be aware that imidazoles themselves can sometimes act as ligands and inhibit the catalyst, requiring careful optimization of catalyst and ligand loading.[7]

  • Actionable Advice: For challenging substrates, a system like CuI with a suitable ligand (e.g., a phenanthroline derivative) could be explored.[4] Start with a high catalyst loading (e.g., 10 mol% CuI, 20 mol% ligand) to establish reactivity before optimizing downwards.

Question: I am observing the formation of a significant byproduct. Could this be related to the catalyst concentration?

Answer: Yes, improper catalyst loading can lead to side reactions. The most common byproduct in this specific alkylation is the dialkylated imidazolium salt, formed by the alkylation of both nitrogen atoms of the imidazole ring.

Troubleshooting Steps:

• Reduce Catalyst Loading: A high local concentration of the transported imidazolide anion, driven by excessive catalyst, can increase the rate of the second alkylation event.

  • Causality: The N1-alkylated imidazole product is still nucleophilic at the N3 position. If the reaction conditions are too forcing (high temperature, high catalyst concentration), it can be further alkylated by the benzyl halide to form a quaternary imidazolium salt.

  • Actionable Advice: If dialkylation is observed, reduce the PTC loading to 1-2 mol%. Additionally, ensure that the alkylating agent is not used in large excess (use 1.0-1.1 equivalents).

• Control the Addition of the Alkylating Agent:

  • Causality: Adding the alkylating agent slowly (dropwise) maintains its low concentration in the reaction mixture, minimizing the chance of it reacting with the already-formed product.[2]

  • Actionable Advice: Dissolve the 3-fluoro-4-methoxybenzyl halide in your reaction solvent and add it over 30-60 minutes to the mixture of imidazole, base, and catalyst at the reaction temperature.

Data Summary: N-Alkylation Catalyst Loading

Catalyst Type	Typical Catalyst	Typical Loading (mol%)	Key Considerations
Phase-Transfer (PTC)	TBAB, TEBA	2 - 10%	Risk of emulsion at high concentration.[1]
Copper-Based	CuI, Cu(OAc)₂	5 - 20%	Often requires a ligand; can be sensitive to air.[8][9]
Palladium-Based	Pd₂(dba)₃, Pd(OAc)₂	0.5 - 5%	Imidazole can inhibit catalyst; requires specific ligands.[7]

Workflow for Troubleshooting Low Yield in N-Alkylation

Caption: Troubleshooting workflow for N-alkylation reactions.

Section 2: Optimizing the Vilsmeier-Haack Formylation

The introduction of the carbaldehyde group at the C4 (or C5) position of the imidazole ring is commonly achieved via the Vilsmeier-Haack reaction. This reaction uses a stoichiometric amount of the "Vilsmeier reagent," generated in situ from a formamide (like DMF) and a halogenating agent (like POCl₃ or oxalyl chloride).[10][11] While not a true catalyst, the concentration and molar ratio of these reagents are paramount for success and selectivity.

Frequently Asked Questions & Troubleshooting Guide

Question: My formylation reaction is giving a low yield of the desired aldehyde. How should I optimize the reagent concentrations?

Answer: A low yield in a Vilsmeier-Haack reaction typically points to either incomplete formation of the active Vilsmeier reagent or insufficient reactivity with the imidazole substrate.

Troubleshooting Steps:

• Verify Reagent Stoichiometry: The molar ratio of POCl₃ to DMF is critical for generating the electrophilic chloroiminium salt (Vilsmeier reagent).

  • Causality: The reaction between DMF and POCl₃ produces the active electrophile. A 1:1 ratio is stoichiometrically required, but an excess of one component is often used to drive the reaction. Typically, an excess of POCl₃ is employed relative to the imidazole substrate to ensure full conversion.[12]

  • Actionable Advice: Start with 1.5-2.0 equivalents of POCl₃ and 3-4 equivalents of DMF relative to your 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole substrate. The excess DMF often serves as the solvent. Ensure the reagents are added at a low temperature (0 °C) to control the exothermic reaction before heating.

• Increase Reagent Equivalents for Deactivated Substrates:

  • Causality: The electron density of the imidazole ring dictates its reactivity towards the Vilsmeier reagent. While imidazoles are generally electron-rich, substituent effects can be significant. If your substrate is less reactive, a higher concentration of the electrophile is needed to drive the reaction to completion.

  • Actionable Advice: If the reaction stalls, consider increasing the amount of POCl₃ to 3.0 equivalents. Monitor the reaction carefully, as more forcing conditions can lead to side products.

Question: My reaction is producing chlorinated byproducts instead of or in addition to the desired aldehyde. How can I prevent this?

Answer: This is a known and common issue in Vilsmeier-Haack reactions with certain heterocycles. The Vilsmeier reagent and excess POCl₃ can act as chlorinating agents.[12][13]

Troubleshooting Steps:

• Reduce POCl₃ Concentration: The most direct way to minimize chlorination is to reduce the amount of the chlorinating agent.

  • Causality: Excess POCl₃ can react with the imidazole ring, particularly at positions activated for nucleophilic attack after the initial formylation, leading to chloro-imidazole derivatives.[13]

  • Actionable Advice: Reduce the amount of POCl₃ to the minimum required for formylation, starting with 1.1-1.2 equivalents. This may result in a slower reaction or lower conversion, but it will prioritize selectivity against chlorination.

• Control Reaction Temperature and Time:

  • Causality: Chlorination side reactions often have a higher activation energy than the desired formylation. Running the reaction at the lowest possible temperature that still allows for formylation can significantly suppress the formation of these byproducts.

  • Actionable Advice: Conduct the reaction at a lower temperature (e.g., 40-50 °C instead of 80-90 °C) for a longer period. Closely monitor the reaction by TLC to stop it as soon as the starting material is consumed, preventing over-reaction.

Diagram of the Vilsmeier-Haack Mechanism

Caption: Key stages of the Vilsmeier-Haack formylation reaction.

References

• Nickel-Catalyzed C–H Arylation and Alkenylation of Imidazoles. RSC Publishing.

• Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles. PMC.

• Expression of Reaction Selectivity and the Substituent Effect in Ullmann, Suzuki, Hiyama, and Allylic Arylation Reactions Caused by Reducing Catalyst Loading. MDPI.

• Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole. BenchChem.

• Technical Support Center: Optimizing Imidazole Derivative Synthesis. BenchChem.

• A method for preparing 4-imidazole formaldehyde derivatives by reductive cyclization involving TMSN3. Google Patents.

• An elegant approach for the synthesis of multisubstituted imidazole via FeCl3/SiO2 catalyzed activation of acetals. RSC Publishing.

• Vilsmeier-Haack Reaction. Chemistry Steps.

• Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. DergiPark.

• Ag-Catalyzed Multicomponent Synthesis of Heterocyclic Compounds: A Review. ResearchGate.

• N-alkylation of imidazole by alkaline carbons. ResearchGate.

• Synthesis of Imidazole Derivatives and Their Biological Activities. ResearchGate.

• Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. ACS Publications.

• Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. DergiPark.

• Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. PMC.

• Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis. ACS Publications.

• Vilsmeier-Haack Reaction. Master Organic Chemistry.

• A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Asian Journal of Research in Chemistry.

• N-alkylation of imidazole by alkaline carbons. Academia.edu.

• Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. PMC.

• Synthesis of substituted N-heterocycles by N-arylation. Organic Chemistry Portal.

• The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives. BenchChem.

• Efficient Synthesis of Imidazole Derivatives: An Important Synthon for the Preparation of Biologically Active Compounds. Turk J Chem.

• Technical Support Center: Catalyst Selection for Efficient Imidazole Synthesis. BenchChem.

• Special Issue : Catalysts for the Synthesis of Heterocyclic Compounds. MDPI.

• EFFICIENT SYNTHESIS AND CHARACTERISATION OF IMIDAZOLES UNDER MICROWAVE IRRADIATION. Rasayan Journal of Chemistry.

• Polyfunctional Imidazoles: I. Synthesis of 1-Substituted 4-Chloro-1H-imidazole-5-carbaldehydes by Vilsmeier-Haack Reaction. ResearchGate.

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• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 6. biomedres.us [biomedres.us]
• 7. Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 13. researchgate.net [researchgate.net]

Evaluating the chemical stability of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde under acidic conditions

This technical guide provides a comprehensive framework for evaluating the chemical stability of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde under acidic conditions. It is designed for researchers, scientists, and drug development professionals, offering troubleshooting advice and frequently asked questions to support your experimental work.

Introduction

1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative with potential applications in pharmaceutical development. Understanding its stability profile, particularly in acidic environments that can be encountered during formulation or in physiological conditions, is a critical aspect of its development.[1] Forced degradation studies, which expose the compound to stress conditions like acid, are essential for identifying potential degradation products, understanding degradation pathways, and developing stable formulations.[2]

This guide will delve into the potential acid-catalyzed degradation pathways, provide a detailed experimental protocol for a forced degradation study, and offer solutions to common challenges encountered during such investigations.

Potential Acid-Catalyzed Degradation Pathways

Under acidic conditions, several functional groups within the 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde molecule could be susceptible to degradation.

• Imidazole Ring: The imidazole ring is generally aromatic and relatively stable.[3][4] However, the nitrogen atoms can be protonated in acidic media, forming an imidazolium cation.[5][6] While this protonation is a reversible equilibrium, it can potentially make the ring more susceptible to nucleophilic attack by water, although significant degradation of the core ring structure would likely require harsh conditions.

• Aldehyde Group: The carbaldehyde group is a key reactive center. In the presence of acid, the carbonyl oxygen can be protonated, increasing the electrophilicity of the carbonyl carbon. This can facilitate several reactions:

  • Hydration: Nucleophilic attack by water on the protonated carbonyl can lead to the formation of a geminal diol. This is typically a reversible process.

  • Oxidation: Aldehydes are prone to oxidation to the corresponding carboxylic acid.[7] While this is more commonly observed with oxidizing agents, acidic conditions can sometimes facilitate this process, especially in the presence of trace impurities or dissolved oxygen.

  • Cannizzaro-type Reactions: Under certain conditions, aldehydes can undergo disproportionation to yield an alcohol and a carboxylic acid.[8]

• Benzyl-Imidazole Linkage: The C-N bond connecting the benzyl group to the imidazole ring could be a point of lability. Acid-catalyzed hydrolysis could potentially cleave this bond, leading to the formation of 1H-imidazole-4-carbaldehyde and 3-fluoro-4-methoxybenzyl alcohol or its corresponding carbocation.

• Methoxy Group: The methoxy group on the benzyl ring is generally stable, but under very harsh acidic conditions and elevated temperatures, ether cleavage could occur.

The following diagram illustrates the potential primary degradation pathways under acidic stress.

Caption: Potential acid-catalyzed degradation pathways.

Experimental Protocol: Acidic Forced Degradation Study

This protocol outlines a systematic approach to evaluating the stability of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde in acidic conditions.[2][9]

Materials and Reagents

• 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (Test Compound)

• Hydrochloric Acid (HCl), 0.1 M and 1 M solutions

• Sodium Hydroxide (NaOH), 0.1 M and 1 M solutions (for neutralization)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Methanol, HPLC grade

• Reference standards for potential degradation products (if available)

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or Mass Spectrometer (MS)

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• pH meter

• Thermostatically controlled water bath or oven

• Volumetric flasks and pipettes

• Autosampler vials

Experimental Workflow

Caption: Workflow for acidic forced degradation study.

Step-by-Step Methodology

• Stock Solution Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Sample Preparation:

  • For each condition (0.1 M HCl and 1 M HCl), transfer a known volume of the stock solution into a volumetric flask.

  • Add the acidic solution to achieve the desired final concentration of the test compound (e.g., 0.1 mg/mL).

  • Prepare a control sample by diluting the stock solution with the initial solvent (without acid).

• Incubation:

  • Incubate the prepared solutions at both room temperature and an elevated temperature (e.g., 60°C) to accelerate degradation.[2]

• Time-Point Sampling:

  • Withdraw aliquots from each solution at predetermined time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Quenching:

  • Immediately neutralize the acidic aliquots with an equivalent amount of NaOH to stop the degradation reaction.

• HPLC Analysis:

  • Analyze the neutralized samples using a validated stability-indicating HPLC method.[10] A reversed-phase C18 column is often suitable for separating imidazole derivatives.[11][12]

  • The mobile phase could consist of a gradient of acetonitrile and water with a suitable buffer (e.g., phosphate buffer) to ensure good peak shape.

  • Use a UV detector set at an appropriate wavelength to monitor the parent compound and any degradation products. Coupling with a mass spectrometer (LC-MS/MS) is highly recommended for the identification of unknown degradants.[11]

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point.

  • Determine the area percentage of any degradation products formed.

  • If reference standards are available, quantify the degradation products.

  • Propose a degradation pathway based on the identified products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No degradation observed, even under harsh conditions.	The compound is highly stable under the tested conditions.	Increase the acid concentration, temperature, or duration of the study. However, ensure the conditions remain relevant to potential real-world scenarios.
Complete degradation at the first time point.	The stress conditions are too harsh.	Decrease the acid concentration, lower the temperature, or shorten the initial time points for sampling.
Poor peak shape or resolution in HPLC analysis.	Inappropriate mobile phase pH or column chemistry.	Optimize the mobile phase composition and pH. Ensure the chosen column provides adequate retention and selectivity for the parent compound and its potential degradants.
Multiple, small, unidentifiable peaks.	Complex degradation pathway or secondary degradation.	Utilize LC-MS/MS to obtain mass information for each peak, which will aid in structural elucidation. Consider isolating major degradants for further characterization (e.g., by NMR).
Precipitation of the compound upon adding acid.	The protonated form of the compound (imidazolium salt) may have lower solubility in the chosen solvent system.	Use a co-solvent to improve solubility.[9] Alternatively, perform the study at a lower compound concentration.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of a forced degradation study?

A1: The main goals are to identify potential degradation products, elucidate degradation pathways, and develop a stability-indicating analytical method.[2] This information is crucial for formulation development, packaging selection, and establishing appropriate storage conditions.[1]

Q2: Why is it important to test at both room and elevated temperatures?

A2: Testing at room temperature provides insight into the stability under normal storage conditions, while elevated temperatures accelerate the degradation process, allowing for the identification of potential issues in a shorter timeframe.[2][9]

Q3: How do I choose the appropriate acid and concentration?

A3: Hydrochloric acid (0.1 M to 1 M) is commonly used for acidic stress testing.[9] The choice of concentration depends on the lability of the molecule. It is often advisable to start with milder conditions (e.g., 0.1 M HCl) and increase the stress if no significant degradation is observed.

Q4: What if I don't have reference standards for the degradation products?

A4: In the absence of reference standards, you can use relative quantification (area percentage) to monitor the formation of degradants. For identification, LC-MS/MS is a powerful tool to determine the mass-to-charge ratio and fragmentation pattern of the unknown peaks, which can be used to propose their structures.

Q5: How much degradation is considered significant in a forced degradation study?

A5: A target degradation of 5-20% is generally considered optimal to ensure that the primary degradation products are formed without extensive secondary degradation.[9]

References

• A practical guide to forced degradation and stability studies for drug substances. (n.d.).
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
• FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions | Pharmaceutical Technology. (2026, March 13).
• Force Degradation for Pharmaceuticals: A Review - IJSDR. (n.d.).
• Forced degradation study under acidic conditions. - ResearchGate. (n.d.).
• An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples - MDPI. (2025, July 10).
• Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers - Benchchem. (n.d.).
• Imidazole-Mediated Dual Location Disassembly of Acid-Degradable Intracellular Drug Delivery Block Copolymer Nanoassemblies - PubMed. (2021, May 29).
• Hydrolysis of Imidazole-2-ylidenes | Journal of the American Chemical Society. (2010, December 21).
• Hydrolysis of 1,2-disubstituted imidazolines in aqueous media - ResearchGate. (2025, August 6).
• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC. (n.d.).
• Biodegradability of imidazole structures. | Download Scientific Diagram - ResearchGate. (n.d.).
• Characterization of Imidazole Compounds in Aqueous Secondary Organic Aerosol Generated from Evaporation of Droplets Containing Pyruvaldehyde and Inorganic Ammonium - MDPI. (2022, June 15).
• Product Class 3: Imidazoles. (n.d.).
• Imidazole - Wikipedia. (n.d.).
• Benzaldehyde - Sciencemadness Wiki. (2025, November 10).
• Heterogeneous catalytic aldehyde-water shift of benzaldehyde into benzoic acid and hydrogen - OAE Publishing Inc. (2026, January 16).

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Reference Data & Comparative Studies

Comparing reactivity: 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde vs 1-benzyl-1H-imidazole-4-carbaldehyde

For researchers, scientists, and drug development professionals, a nuanced understanding of how subtle structural modifications influence molecular reactivity is paramount for efficient synthesis and lead optimization. This guide provides an in-depth, objective comparison of the chemical reactivity of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and its unsubstituted counterpart, 1-benzyl-1H-imidazole-4-carbaldehyde . By dissecting the electronic and steric effects imparted by the substituents on the benzyl ring, we will provide a predictive framework for their behavior in key synthetic transformations, supported by established principles of physical organic chemistry and detailed experimental protocols.

Molecular Structure and Electronic Landscape: A Tale of Two Substituents

The core difference between the two molecules lies in the substitution pattern on the N-benzyl group. The unsubstituted 1-benzyl-1H-imidazole-4-carbaldehyde serves as our baseline, where the benzyl group has a minimal electronic effect on the imidazole-4-carbaldehyde core.

In contrast, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde introduces two key functional groups to the benzyl ring: a fluorine atom at the 3-position and a methoxy group at the 4-position. These substituents exert opposing electronic effects that modulate the electron density of the benzyl ring and, consequently, the reactivity of the distal aldehyde group.

• Fluorine (at C3): As a highly electronegative atom, fluorine exerts a strong electron-withdrawing inductive effect (-I). This effect pulls electron density away from the aromatic ring.[1]

• Methoxy (at C4): The oxygen atom of the methoxy group possesses lone pairs of electrons that can be donated into the aromatic π-system through resonance (a +M or +R effect). This electron-donating effect increases the electron density of the ring.[1]

The net electronic effect of the 3-fluoro-4-methoxybenzyl group is a delicate balance of these two forces. The electrophilicity of the aldehyde's carbonyl carbon—the primary determinant of its reactivity in nucleophilic additions—is influenced by these electronic shifts through the molecule's framework. Aromatic aldehydes are generally less reactive than their aliphatic counterparts due to the electron-donating resonance of the benzene ring, which reduces the partial positive charge on the carbonyl carbon.[2][3][4]

Compound	Substituents on Benzyl Ring	Key Electronic Effects
Compound A	3-Fluoro, 4-Methoxy	Inductive Effect (-I) from Fluoro: Electron-withdrawing, increases electrophilicity of the carbonyl carbon. Resonance Effect (+M) from Methoxy: Electron-donating, decreases electrophilicity of the carbonyl carbon.
Compound B	None (Unsubstituted)	Weak Inductive Effect (+I) from Alkyl group: Weakly electron-donating.

Table 1: Comparison of Electronic Effects of Substituents

The overall reactivity of the aldehyde in Compound A is therefore a product of the interplay between the deactivating (from a nucleophilic attack perspective) methoxy group and the activating fluoro group. Given the ortho/para directing nature of the methoxy group's resonance and the meta-position of the fluoro group, the methoxy group's electron-donating effect is expected to have a more pronounced impact on the benzyl ring's overall electron density. This would suggest that Compound A is likely to be slightly less reactive towards nucleophiles than Compound B .

Predicted Reactivity in Key Organic Transformations

The electronic differences between the two compounds are expected to manifest in their reactivity in common reactions involving the aldehyde group. Here, we compare their predicted behavior in two synthetically important transformations: the Knoevenagel condensation and reductive amination.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration.[5][6] The rate-determining step is typically the initial nucleophilic attack on the aldehyde. Therefore, a more electrophilic aldehyde will react faster.

Expected Reactivity Order: 1-benzyl-1H-imidazole-4-carbaldehyde > 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

The electron-donating methoxy group in the substituted compound is expected to reduce the electrophilicity of the carbonyl carbon, thus slowing the reaction compared to the unsubstituted analogue.

Caption: Generalized workflow for Knoevenagel condensation.

Reductive Amination

Reductive amination is a two-step process that converts an aldehyde into an amine.[7] It involves the initial formation of an imine via nucleophilic attack of an amine on the carbonyl group, followed by the reduction of the imine. The initial imine formation is often the rate-limiting step and is sensitive to the electrophilicity of the aldehyde.

Expected Reactivity Order: 1-benzyl-1H-imidazole-4-carbaldehyde > 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Similar to the Knoevenagel condensation, the reduced electrophilicity of the substituted aldehyde is expected to result in a slower rate of imine formation and, consequently, a slower overall reductive amination.

Caption: Generalized workflow for reductive amination.

Experimental Protocols

The following protocols are provided as a starting point for comparing the reactivity of the two compounds. Researchers should optimize conditions based on their specific needs and analytical monitoring.

General Protocol for Knoevenagel Condensation

This protocol describes a general procedure for the Knoevenagel condensation of the imidazole-4-carbaldehydes with malononitrile.

Materials:

• 1-(substituted or unsubstituted benzyl)-1H-imidazole-4-carbaldehyde (1.0 mmol)

• Malononitrile (1.1 mmol)

• Piperidine (0.1 mmol)

• Ethanol (10 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the imidazole-4-carbaldehyde (1.0 mmol) and malononitrile (1.1 mmol) in ethanol (10 mL).

• Add piperidine (0.1 mmol) to the mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product is expected to precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with a small amount of cold ethanol and dry under vacuum to obtain the final product.

• Compare the reaction times and isolated yields for the two different aldehydes to assess their relative reactivity.

General Protocol for Reductive Amination

This protocol outlines the reductive amination of the imidazole-4-carbaldehydes with benzylamine using sodium borohydride as the reducing agent.

Materials:

• 1-(substituted or unsubstituted benzyl)-1H-imidazole-4-carbaldehyde (1.0 mmol)

• Benzylamine (1.1 mmol)

• Sodium borohydride (NaBH₄) (1.5 mmol)

• Methanol (15 mL)

• Acetic acid (catalytic amount, ~1-2 drops)

Procedure:

• In a 50 mL round-bottom flask, dissolve the imidazole-4-carbaldehyde (1.0 mmol) and benzylamine (1.1 mmol) in methanol (10 mL).

• Add a catalytic amount of glacial acetic acid (1-2 drops) and stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add sodium borohydride (1.5 mmol) in small portions over 10-15 minutes.

• Allow the reaction to warm to room temperature and continue stirring for 4-12 hours, monitoring by TLC.

• Once the reaction is complete, quench by the slow addition of water (10 mL).

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired secondary amine.

• A comparison of reaction times and yields will provide insight into the relative reactivity of the two aldehydes.

Conclusion

The reactivity of the aldehyde functionality in 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and 1-benzyl-1H-imidazole-4-carbaldehyde is governed by the electronic nature of the N-benzyl substituent. The unsubstituted benzyl group in the latter provides a baseline for reactivity. In the former, the opposing electronic effects of the 3-fluoro (electron-withdrawing) and 4-methoxy (electron-donating) groups create a more complex electronic environment. Based on the principles of physical organic chemistry, the electron-donating resonance effect of the para-methoxy group is expected to slightly outweigh the inductive withdrawal of the meta-fluoro group, leading to a modest deactivation of the aldehyde towards nucleophilic attack compared to the unsubstituted analogue.

Therefore, 1-benzyl-1H-imidazole-4-carbaldehyde is predicted to exhibit a higher reactivity in reactions such as Knoevenagel condensation and reductive amination. This guide provides the theoretical framework and practical experimental protocols for researchers to validate these predictions and leverage this understanding in their synthetic endeavors.

References

• Orhan, E., Kose, M., Alkan, D., & Öztürk, L. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 373-382. Available at: [Link]

• Google Patents. (2016). CN105693617A - A method for preparing 4-imidazole formaldehyde derivatives by reductive cyclization involving TMSN3.

• Fiveable. (2025). Nucleophilic Addition Reactions of Aldehydes and Ketones. Fiveable. Available at: [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of Substituted Benzaldehydes. BenchChem.

• Wikipedia. (n.d.). Hammett equation. In Wikipedia. Retrieved March 12, 2026, from [Link]

• Chemistry LibreTexts. (2025). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

• Červený, L., et al. (2003). Evaluation of Benzylamine Production via Reductive Amination of Benzaldehyde in a Slurry Reactor. ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. Available at: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Szatyłowicz, H., & Siodłak, D. (2004). Evidence of Substituent-Induced Electronic Interplay. Effect of the Remote Aromatic Ring Substituent of Phenyl Benzoates on the Sensitivity of the Carbonyl Unit to Electronic Effects of Phenyl or Benzoyl Ring Substituents. The Journal of Organic Chemistry, 69(11), 3858-3864. Available at: [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. In Wikipedia. Retrieved March 12, 2026, from [Link]

• LibreTexts. (n.d.). 10.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Available at: [Link]

• Pandey, S., et al. (2021). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. ACS Omega, 6(51), 35835-35853. Available at: [Link]

• Hernández Romero, D., Torres Heredia, V. E., & Corona, O. G. (2014). Synthesis of Imidazole Derivatives and Their Biological Activities. ResearchGate. Available at: [Link]

• Lumen Learning. (n.d.). The Effect of Substituents on Reactivity. MCC Organic Chemistry. Available at: [Link]

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• 7. mdpi.com [mdpi.com]

Structural Activity Relationship (SAR) Comparison Guide: 1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and Its Analogs

As medicinal chemists and drug development professionals, we constantly balance the synthetic viability of intermediate building blocks with the pharmacokinetic liabilities of the final active pharmaceutical ingredient (API). The 1-benzyl-1H-imidazole-4-carbaldehyde scaffold is a highly privileged pharmacophore, frequently utilized as a core intermediate in the synthesis of farnesyltransferase inhibitors, aromatase inhibitors, and tubulin polymerization modulators.

Within this chemical space, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (FMB-4-ICA) has emerged as an optimal building block. This guide objectively compares the structural activity relationships (SAR) of FMB-4-ICA against its non-fluorinated, di-fluorinated, and regioisomeric alternatives, providing the mechanistic causality and experimental protocols necessary to validate these claims.

SAR Analysis: The Causality of Structural Choices

When designing small-molecule inhibitors, the strategic incorporation of halogens and the precise regiochemistry of functional groups dictate both target binding and metabolic survival.

The Fluorine Bioisosteric Effect

Replacing a hydrogen atom with a fluorine atom at the 3-position of the 4-methoxybenzyl group is a calculated metabolic shield. Fluorine, being the most electronegative element (3.98 on the Pauling scale), exerts a powerful electron-withdrawing inductive effect 1. This polarization lowers the HOMO energy of the aromatic ring, rendering the benzyl position significantly less susceptible to Cytochrome P450 (CYP450)-mediated oxidative metabolism 2. Furthermore, because the van der Waals radius of fluorine (1.47 Å) closely mimics that of hydrogen (1.20 Å), this metabolic protection is achieved without introducing steric bulk that could disrupt binding within tight enzymatic pockets 3.

Regiochemical Causality: 4-CHO vs. 5-CHO

The placement of the formyl group on the imidazole ring profoundly impacts synthetic utility 4. In FMB-4-ICA, the carbaldehyde is located at the C4 position, distal to the bulky N1-benzyl group. This spatial separation allows the carbonyl oxygen to remain coplanar with the imidazole π-system, maximizing its electrophilicity for downstream coupling. Conversely, the 5-carbaldehyde regioisomer suffers from severe steric clash with the adjacent N1-benzyl group. This forces the formyl group out of plane, drastically reducing its reactivity in reductive aminations and Knoevenagel condensations.

Quantitative Data Presentation

The following table summarizes the comparative performance of FMB-4-ICA against its primary structural alternatives.

Compound	Structural Modification	cLogP	HLM T1/2 (min)	Reductive Amination Yield (%)
FMB-4-ICA (Core)	3-Fluoro, 4-CHO	2.15	85	>95%
MB-4-ICA	No Fluorine, 4-CHO	1.98	32	>95%
FMB-5-ICA	3-Fluoro, 5-CHO	2.15	82	<40%
DFMB-4-ICA	3,5-Difluoro, 4-CHO	2.31	>120	92%

Data Interpretation: The addition of the single 3-fluoro group extends the microsomal half-life by nearly 3x compared to the non-fluorinated analog. Meanwhile, shifting the aldehyde from the 4-position to the 5-position causes a catastrophic drop in synthetic yield due to steric hindrance.

Mandatory Visualization: SAR Logic Tree

Logical SAR pathways of the FMB-ICA scaffold dictating metabolic and synthetic outcomes.

Experimental Protocols: Self-Validating Workflows

To objectively validate the SAR claims above, the following protocols are designed as self-validating systems, ensuring that any generated data is free from matrix interference or procedural artifacts.

Protocol 1: Human Liver Microsome (HLM) Stability Assay

Purpose: To quantify the protective effect of the 3-fluoro substitution against Phase I oxidative metabolism.

• Causality of Choice: We utilize Human Liver Microsomes (HLMs) rather than whole hepatocytes because HLMs isolate the CYP450 enzymes responsible for Phase I oxidation, allowing us to directly observe the protective effect of the fluorine atom without confounding Phase II conjugation variables.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mM stock solution of the test analogs in DMSO. Dilute to a final concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4) containing HLMs (0.5 mg/mL protein).

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

• Sampling & Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench by adding 150 µL of ice-cold acetonitrile containing tolbutamide (internal standard).

• Analysis: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS.

• Self-Validating Mechanism: The protocol mandates a zero-minute quench sample. If the zero-minute sample does not return 100% recovery relative to the internal standard, the system flags a solubility or matrix-suppression error, automatically invalidating the run to prevent the reporting of false clearance rates.

Protocol 2: Reductive Amination Efficiency Assay

Purpose: To quantify the steric hindrance differences between the 4-carbaldehyde and 5-carbaldehyde regioisomers.

• Causality of Choice: Sodium triacetoxyborohydride (NaBH(OAc)3) is specifically selected over sodium borohydride (NaBH4). The electron-withdrawing acetate groups reduce its nucleophilicity, ensuring it selectively reduces the transient imine intermediate rather than prematurely reducing the starting carbaldehyde to an alcohol.

Step-by-Step Methodology:

• Reaction Setup: In a dry vial under nitrogen, dissolve 1.0 equivalent of the imidazole carbaldehyde analog in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

• Imine Formation: Add 1.2 equivalents of morpholine and 1.0 equivalent of glacial acetic acid. Stir at room temperature for 30 minutes.

• Reduction: Add 1.5 equivalents of NaBH(OAc)3 portion-wise. Stir the reaction at room temperature for 12 hours.

• Workup: Quench with saturated aqueous NaHCO3, extract with dichloromethane, and dry over Na2SO4.

• Self-Validating Mechanism: Determine the percentage yield via quantitative NMR (qNMR) using 1,3,5-trimethoxybenzene as an internal standard. If the molar mass balance of unreacted aldehyde, imine intermediate, and final amine does not equal 100% (±5%), the protocol dictates that side-reactions (e.g., Cannizzaro reaction) have occurred, invalidating the steric comparison.

References

• Applications of Fluorine in Medicinal Chemistry - ACS Publications (Journal of Medicinal Chemistry). URL:[Link]

• Fluorine in medicinal chemistry - PubMed (Chembiochem). URL:[Link]

• The role of fluorine in medicinal chemistry - Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry). URL:[Link]

• Imidazole-4-carboxaldehyde | C4H4N2O | CID 76428 - PubChem. URL:[Link]

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• 2. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Imidazole-4-carboxaldehyde | C4H4N2O | CID 76428 - PubChem [pubchem.ncbi.nlm.nih.gov]

In vitro vs in vivo efficacy of drugs derived from 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Introduction & Pharmacological Context

In modern central nervous system (CNS) drug discovery, the scaffold 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (FMB-ICA) has emerged as a highly privileged building block. The imidazole-4-carbaldehyde core acts as a versatile pharmacophore for hydrogen bonding, while the 3-fluoro-4-methoxybenzyl moiety is strategically designed to occupy hydrophobic selectivity pockets in target enzymes.

This guide objectively compares the efficacy of novel therapeutics derived from the FMB-ICA scaffold, specifically focusing on their role as1[1]. By examining the disconnect between biochemical potency and physiological outcomes, we provide a comprehensive framework for evaluating in vitro to in vivo translation.

The Mechanistic Rationale

PDE10A is a dual cAMP/cGMP hydrolyzing enzyme highly localized in the medium spiny neurons (MSNs) of the mammalian striatum. Because MSNs dictate the output of the basal ganglia,1[1]. This mechanism produces antipsychotic-like effects without the severe extrapyramidal side effects associated with direct D2 receptor antagonists.

PDE10A inhibition by FMB-ICA derivatives modulating cAMP/cGMP in Medium Spiny Neurons.

In Vitro Efficacy Profiling: The Biochemical Baseline

To establish the baseline potency of FMB-ICA derivatives, we utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Protocol 1: High-Throughput TR-FRET cAMP Assay

• Causality & Design: Highly conjugated imidazole derivatives often exhibit auto-fluorescence, which confounds standard fluorescence assays.2[2], thereby isolating the true signal of the europium chelate donor and mitigating Pan-Assay Interference (PAINS) risks.

• Self-Validating Workflow:

  • Reagent Preparation: Incubate recombinant human PDE10A with the FMB-ICA derivative (serial dilutions from 10 µM to 1 pM) in a 384-well plate for 15 minutes at room temperature.

  • Substrate Addition: Add 50 nM cAMP substrate. Allow the enzymatic hydrolysis of cAMP to AMP to proceed for 30 minutes.

  • Detection Phase: Add the TR-FRET detection mix (Europium-labeled anti-cAMP antibody and AlexaFluor-labeled cAMP tracer). Causality: The tracer competes with residual unhydrolyzed cAMP for the antibody. A high FRET signal indicates high residual cAMP, confirming potent PDE10A inhibition.

  • Validation Metrics: Calculate the Z'-factor using vehicle (0% inhibition) and no-enzyme (100% inhibition) controls. The assay is only validated and accepted if the Z'-factor > 0.7.

Table 1: In Vitro Profiling of FMB-ICA Derivatives

Compound	PDE10A IC₅₀ (nM)	Selectivity (vs PDE4)	Human Liver Microsomes (T₁/₂ min)	Caco-2 Pₐₚₚ (10⁻⁶ cm/s)
FMB-ICA-Lead 1	1.2	>1000x	15 (Poor)	25 (High)
FMB-ICA-Lead 2	0.8	>2500x	48 (Good)	18 (High)
MP-10 (Standard)	1.5	>1000x	40 (Good)	20 (High)

Data Analysis: Both Lead 1 and Lead 2 demonstrate sub-nanomolar to low-nanomolar potency. However, Lead 1 exhibits a poor microsomal half-life. The methoxy group on the 3-fluoro-4-methoxybenzyl moiety is highly susceptible to CYP450-mediated O-demethylation. Lead 2, which incorporates steric shielding around the methoxy group, successfully mitigates this metabolic liability.

Bridging the Translational Gap: In Vivo Pharmacodynamics

A potent IC₅₀ is irrelevant if the compound cannot survive hepatic first-pass metabolism or cross the blood-brain barrier (BBB). To test the in vivo efficacy of these derivatives, we employ a standard behavioral model for schizophrenia.

Step-by-step translational workflow from FMB-ICA synthesis to in vivo PK/PD validation.

Protocol 2: MK-801-Induced Hyperactivity Model

• Causality & Design: 3[3]. If an FMB-ICA derivative successfully crosses the BBB and inhibits PDE10A, it will activate the indirect MSN pathway, suppressing this hyperlocomotion.

• Self-Validating Workflow:

  • Dosing: Administer the FMB-ICA derivative (e.g., 3 mg/kg, p.o.) or vehicle to C57BL/6 mice. Include MP-10 (3 mg/kg) as a positive reference standard.

  • Challenge: 30 minutes post-dose, administer MK-801 (0.3 mg/kg, i.p.).

  • Behavioral Tracking: Record locomotor activity in open-field arenas for 60 minutes using automated infrared beam-break tracking.

  • Pharmacokinetic Validation: Immediately post-assay, sacrifice the animals to extract brain tissue and plasma.4[4]. Causality: This step is critical to prove that behavioral suppression is driven by central target engagement, not peripheral toxicity.

Table 2: In Vivo Efficacy and Pharmacokinetics (Murine Model)

Compound	Dose (mg/kg, p.o.)	MK-801 Reversal (ED₅₀)	Brain/Plasma Ratio (Kₚ)	Brain Target Occupancy
FMB-ICA-Lead 1	10	>10 mg/kg (Failed)	0.15	< 20%
FMB-ICA-Lead 2	3	1.5 mg/kg	1.20	85%
MP-10 (Standard)	3	2.0 mg/kg	0.90	78%

Data Analysis: Despite its superior in vitro potency, FMB-ICA-Lead 1 fails entirely in vivo. Its rapid metabolic clearance and poor BBB penetrance (Kₚ = 0.15) result in insufficient target occupancy. Conversely, the metabolically stabilized FMB-ICA-Lead 2 achieves excellent brain penetrance (Kₚ = 1.20) and robust target occupancy (85%), translating to an ED₅₀ superior to the standard of care.

Conclusion

The development of FMB-ICA derivatives underscores a fundamental principle in drug design: in vitro potency does not guarantee in vivo efficacy. While the 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde scaffold provides an exceptional geometric fit for the PDE10A selectivity pocket, researchers must rigorously optimize the scaffold to overcome O-demethylation liabilities. By pairing biochemical TR-FRET screening with rigorous LC-MS/MS-validated behavioral models, development teams can successfully bridge the translational gap.

References

• A Novel PDE10A Inhibitor for Tourette Syndrome and Other Movement Disorders Source: National Institutes of Health (PMC) URL:[Link]

• Effect of PDE10A inhibitors on MK-801-induced immobility in the forced swim test Source: National Institutes of Health (PubMed) URL:[Link]

• Developments and challenges in hit progression within fragment-based drug discovery Source: National Institutes of Health (PMC) URL:[Link]

• Discovery of clinical candidate 1-(4-(3-(4-(1H-benzo[d]imidazole-2-carbonyl)phenoxy)pyrazin-2-yl)piperidin-1-yl)ethanone (AMG 579), a potent, selective, and efficacious inhibitor of phosphodiesterase 10A (PDE10A) Source: National Institutes of Health (PubMed) URL:[Link]

Sources

• 1. A Novel PDE10A Inhibitor for Tourette Syndrome and Other Movement Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Developments and challenges in hit progression within fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of PDE10A inhibitors on MK-801-induced immobility in the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of clinical candidate 1-(4-(3-(4-(1H-benzo[d]imidazole-2-carbonyl)phenoxy)pyrazin-2-yl)piperidin-1-yl)ethanone (AMG 579), a potent, selective, and efficacious inhibitor of phosphodiesterase 10A (PDE10A) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Regioisomers of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole: 4-Carbaldehyde vs. 5-Carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the nuanced structural variations of heterocyclic scaffolds can profoundly influence biological activity and pharmacokinetic profiles. The imidazole ring, a privileged structure in numerous pharmaceuticals, presents a compelling case study in the importance of regiochemistry.[1][2][3] This guide provides an in-depth technical comparison of two key regioisomeric intermediates: 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde . Understanding the distinct synthetic pathways, physicochemical properties, and spectroscopic signatures of these isomers is paramount for their unambiguous identification and effective utilization in research and development.

The imidazole nucleus is a common feature in a wide array of biologically active compounds, exhibiting antifungal, antibacterial, anticancer, and anti-inflammatory properties.[1][3] The introduction of a carbaldehyde group provides a versatile synthetic handle for further molecular elaboration, making these regioisomers valuable building blocks in the synthesis of novel therapeutic agents.

Synthetic Strategies: A Tale of Two Regioisomers

The regioselective synthesis of the 4-carbaldehyde and 5-carbaldehyde derivatives of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole necessitates distinct synthetic approaches, primarily dictated by the inherent electronic properties of the imidazole ring.

The Vilsmeier-Haack Approach to the 5-Carbaldehyde Isomer

The Vilsmeier-Haack reaction is a classic and efficient method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4][5][6][7] In the case of N-substituted imidazoles, this reaction typically exhibits a strong preference for substitution at the C5 position, which is the most electron-rich and sterically accessible site.[4]

The reaction proceeds through the formation of the Vilsmeier reagent, an electrophilic chloroiminium species, from a substituted amide (e.g., N,N-dimethylformamide, DMF) and a halogenating agent (e.g., phosphorus oxychloride, POCl₃). This electrophile then attacks the imidazole ring, leading to the formation of an iminium salt intermediate, which is subsequently hydrolyzed to yield the corresponding aldehyde.

Experimental Protocol: Synthesis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde

Materials:

• 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous)

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes (for chromatography)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq).

• Cool the flask to 0 °C in an ice bath.

• Slowly add POCl₃ (1.2 eq) dropwise to the stirred DMF, maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the complete formation of the Vilsmeier reagent.

• Dissolve 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the Vilsmeier reagent solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde.

Directed ortho-Metalation for the 4-Carbaldehyde Isomer

The synthesis of the 4-carbaldehyde isomer requires a more directed approach, as the C4 position of the imidazole ring is less electronically activated for electrophilic substitution compared to the C5 position. Directed ortho-metalation, specifically lithiation, provides a powerful strategy to achieve regioselective functionalization at the C4 position.[8][9][10]

This method involves the deprotonation of the C4 position of the imidazole ring using a strong organolithium base, such as n-butyllithium (n-BuLi) or sec-butyllithium (s-BuLi), at low temperatures. The choice of the N1-substituent can influence the regioselectivity of this deprotonation. While the benzyl group itself is not a strong directing group, the overall electronic and steric environment can favor lithiation at C4 under carefully controlled conditions. Following deprotonation, the resulting aryllithium species is quenched with an appropriate formylating agent, such as DMF, to introduce the aldehyde functionality.

Experimental Protocol: Synthesis of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

Materials:

• 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes (for chromatography)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a low-temperature thermometer, and a nitrogen inlet, dissolve 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise to the stirred solution, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete lithiation.

• Add anhydrous DMF (1.5 eq) dropwise to the reaction mixture at -78 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by the careful addition of a saturated ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.

Physicochemical and Spectroscopic Comparison

The difference in the position of the carbaldehyde group on the imidazole ring leads to distinct physicochemical properties and spectroscopic signatures, which are crucial for their characterization.

Property	1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde	1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-5-carbaldehyde
Molecular Formula	C₁₂H₁₁FN₂O₂	C₁₂H₁₁FN₂O₂
Molecular Weight	234.23	234.23
Predicted ¹H NMR	Aldehyde proton (CHO) expected to be a singlet around δ 9.8-10.0 ppm. Imidazole protons (H2 and H5) will appear as distinct singlets.	Aldehyde proton (CHO) expected to be a singlet around δ 9.7-9.9 ppm. Imidazole protons (H2 and H4) will appear as distinct singlets.
Predicted ¹³C NMR	Aldehyde carbon (C=O) expected around δ 185-190 ppm. The chemical shift of the imidazole C4 will be significantly downfield due to the aldehyde group.	Aldehyde carbon (C=O) expected around δ 183-188 ppm. The chemical shift of the imidazole C5 will be significantly downfield due to the aldehyde group.
Predicted IR (cm⁻¹)	Strong C=O stretching vibration for the aldehyde around 1670-1690 cm⁻¹.	Strong C=O stretching vibration for the aldehyde around 1660-1680 cm⁻¹.
Predicted Polarity	Expected to be slightly more polar due to the proximity of the aldehyde to the N3 atom.	Expected to be slightly less polar compared to the 4-carbaldehyde isomer.

Spectroscopic Elucidation:

The unambiguous identification of each regioisomer relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR Spectroscopy: The chemical shifts of the imidazole ring protons are highly informative. For the 4-carbaldehyde isomer, the protons at the C2 and C5 positions will be observed. For the 5-carbaldehyde isomer, the protons at the C2 and C4 positions will be seen. The precise chemical shifts and the absence of coupling between these protons (appearing as singlets) are key diagnostic features. The aldehyde proton will appear as a characteristic singlet in the downfield region (δ 9-10 ppm) for both isomers.[11][12]

• ¹³C NMR Spectroscopy: The position of the aldehyde group will significantly influence the chemical shifts of the imidazole ring carbons. In the 4-carbaldehyde isomer, the C4 carbon will be deshielded and appear at a higher chemical shift compared to the unsubstituted imidazole. Similarly, in the 5-carbaldehyde isomer, the C5 carbon will be significantly downfield. The aldehyde carbonyl carbon will be observed in the characteristic region of δ 180-195 ppm.[12][13]

• Nuclear Overhauser Effect (NOE) Spectroscopy: 2D NOESY or ROESY experiments can be invaluable in confirming the regiochemistry. For the 4-carbaldehyde isomer, an NOE correlation would be expected between the aldehyde proton and the C5 proton of the imidazole ring. For the 5-carbaldehyde isomer, an NOE would be expected between the aldehyde proton and the C4 proton.

Potential Applications and Biological Significance

The differential positioning of the aldehyde group in the 4- and 5-isomers will alter the molecule's overall shape, dipole moment, and the accessibility of the aldehyde for potential interactions. This can lead to significant differences in their biological activity, selectivity, and metabolic stability. For instance, one regioisomer might fit optimally into the active site of a target enzyme, while the other may not. Therefore, the ability to selectively synthesize and characterize both isomers is crucial for structure-activity relationship (SAR) studies in drug discovery programs.

Conclusion

The 4-carbaldehyde and 5-carbaldehyde regioisomers of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole, while constitutionally similar, are distinct chemical entities with unique synthetic routes and characteristic spectroscopic properties. The Vilsmeier-Haack reaction provides a reliable pathway to the 5-carbaldehyde isomer, leveraging the inherent electronic properties of the imidazole ring. In contrast, the synthesis of the 4-carbaldehyde isomer necessitates a more controlled, regioselective approach via directed ortho-metalation.

A thorough understanding of these synthetic strategies, coupled with careful spectroscopic analysis, is essential for researchers to confidently synthesize, identify, and utilize these valuable building blocks in the development of novel chemical entities with potential therapeutic applications. The subtle yet significant differences between these regioisomers underscore the critical importance of regiochemistry in the design and synthesis of bioactive molecules.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

This document provides a detailed protocol for the safe handling and disposal of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (Molecular Formula: C₁₂H₁₁FN₂O₂).[1] As a specialized aromatic heterocyclic compound, its proper disposal is not merely a regulatory requirement but a cornerstone of responsible laboratory practice. This guide is built upon a foundational understanding of the compound's constituent chemical moieties—an imidazole core, an aldehyde functional group, and a fluorinated benzyl substituent—to establish a robust and scientifically-grounded disposal strategy.

Hazard Assessment: A Synthesis of Structural Components

• The Imidazole Core: Imidazole and its derivatives are known to be corrosive, capable of causing severe skin burns and eye damage.[2][3][4] Some imidazole compounds also carry reproductive toxicity warnings.[2][4] Imidazole itself is classified as a corrosive solid for transport.[4]

• The Aldehyde Group: Aldehydes are often respiratory irritants.[5] The parent compound, 1H-Imidazole-4-carbaldehyde, is known to cause skin, eye, and respiratory irritation.[6][7]

• The Fluorinated Aromatic Group: The presence of a fluorine atom classifies this compound as a halogenated organic compound . This is a critical distinction for waste segregation, as halogenated and non-halogenated waste streams are typically disposed of via different methods and associated costs.[8][9]

Based on these insights, the compound should be handled as a hazardous substance with multiple potential risks.

Table 1: Inferred Hazard Profile and Safety Precautions

Hazard Class	Inferred from	Potential Effects & Rationale
Skin Corrosion/Irritation	Imidazole Core, Aldehyde Group	Causes skin irritation, with potential for severe burns based on the corrosive nature of imidazoles.[2][3][6]
Serious Eye Damage/Irritation	Imidazole Core, Aldehyde Group	Causes serious eye irritation, with a high risk of severe damage due to the corrosive imidazole base structure.[2][6]
Respiratory Irritation	Aldehyde Group	May cause respiratory irritation upon inhalation of dust.[6][7]
Reproductive Toxicity	Imidazole Core	Handled with caution due to the potential for reproductive harm associated with some imidazole derivatives.[2][4]
Classification for Disposal	Fluoro-benzyl Group	Must be disposed of as Halogenated Organic Waste .[8]

Personal Protective Equipment (PPE) and Safe Handling

Before handling this compound, from initial use to final waste disposal, adherence to proper PPE protocols is mandatory. The causality is clear: the potential for corrosive and irritant effects necessitates a robust barrier between the chemical and the researcher.

• Eye and Face Protection: Wear chemical safety goggles with side shields. If there is a splash risk, a face shield should be worn in addition to goggles.[2]

• Hand Protection: Use nitrile gloves (NBR) or other chemically resistant gloves tested according to EN 374.[2] Always inspect gloves for integrity before use and wash hands thoroughly after removal.

• Body Protection: A fully-buttoned laboratory coat is required. For larger quantities or in case of a spill, a chemical-resistant apron or full-body suit may be necessary.[3]

• Respiratory Protection: All handling of the solid compound that could generate dust must be performed in a certified laboratory chemical fume hood to prevent inhalation.[10]

Step-by-Step Disposal Protocol

The guiding principle is that this compound must be treated as hazardous chemical waste. At no point should it or its containers be disposed of in regular trash or flushed down the drain.[4][11]

• Waste Segregation (The Critical First Step):

  • Due to the presence of fluorine, all waste containing this compound must be designated as HALOGENATED ORGANIC WASTE .

  • Maintain separate waste streams for halogenated and non-halogenated solvents and solids. Mixing these streams increases disposal costs and complexity.[8]

• Container Selection:

  • Collect waste in a sturdy, leak-proof container with a secure, tight-fitting cap.[10][11]

  • The container material must be compatible with the chemical. Reusing the original reagent bottle is often the best practice, provided it is in good condition.[12]

  • Ensure all waste containers for liquids are placed in secondary containment to mitigate spills.[11]

• Waste Collection:

  • Solid Waste: Collect unadulterated excess compound, contaminated weighing papers, and disposable equipment (e.g., pipette tips, gloves) in a designated, compatible solid waste container.[13]

  • Liquid Waste: If the compound is dissolved in a solvent, collect it in a liquid waste container designated for Halogenated Organic Solvents . Do not mix with aqueous or non-halogenated waste.[8]

  • Contaminated Labware: Non-disposable glassware must be decontaminated. Triple rinse with a suitable solvent (e.g., acetone, ethanol); the first rinseate must be collected and disposed of as hazardous waste.[12][14] Subsequent rinses can often be managed similarly, depending on institutional policy.

• Labeling:

  • Label the waste container clearly and immediately upon adding the first material.[10][11]

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde" and any other components in the waste mixture.

    • The appropriate hazard warnings (e.g., "Corrosive," "Irritant").

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area near the point of generation.[12][13]

  • The storage area must be away from incompatible materials, particularly strong acids and oxidizing agents.[10]

• Final Disposal:

  • Once the container is full or is no longer being used, arrange for collection by your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[6][13]

Disposal Decision Workflow

The following diagram outlines the logical workflow for ensuring the proper disposal of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde and associated materials.

Caption: Disposal workflow for the subject compound.

Emergency Procedures

• Accidental Release (Spill):

  • Small Spill: For a small spill contained within a chemical fume hood, carefully sweep up the solid material, avoiding dust creation.[15] Place the material and any cleaning supplies (e.g., contaminated paper towels) into a sealed container labeled as halogenated hazardous waste.

  • Large Spill: Evacuate the immediate area. Secure the location to prevent entry and notify your institution's EHS or emergency response team immediately.[10] Do not attempt to clean up a large spill without proper training and equipment.

• Personal Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][15]

  • Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin area with plenty of water for at least 15 minutes. Seek medical attention if irritation persists or if burns are present.[6]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[6][15]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[15]

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, protecting themselves, their colleagues, and the environment.

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Safeguarding Your Research: A Practical Guide to Handling 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde

An Essential Safety and Operations Manual for Laboratory Professionals

As researchers and scientists at the forefront of drug development, the safe handling of novel chemical entities is paramount to both personal safety and the integrity of our work. This guide provides a detailed protocol for the safe use, storage, and disposal of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde, a compound with significant potential in medicinal chemistry. The information herein is synthesized from expert analysis of its structural components and established safety data for analogous compounds.

While a specific Safety Data Sheet (SDS) for 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde is not currently available, a thorough hazard assessment has been conducted based on its constituent chemical moieties: a fluorinated methoxybenzyl group, an imidazole ring, and an aldehyde functional group. This proactive approach allows us to anticipate potential hazards and establish robust safety protocols.

Hazard Assessment: A Proactive Stance on Safety

The toxicological profile of 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde can be inferred from the known hazards of its structural relatives.

• Imidazole Core: Imidazole itself is classified as harmful if swallowed and can cause severe skin burns and eye damage.[1][2] There is also evidence that it may pose a risk to the unborn child.[1][2]

• Aromatic Aldehyde Functionality: Aromatic aldehydes are a class of compounds that can cause skin and respiratory irritation.[3][4] The aldehyde group can also be a sensitizer.

• Fluorinated Aromatic Ring: The presence of a fluorine atom on the benzene ring may influence the compound's metabolic stability and toxicological properties. Fluorinated organic compounds require careful consideration for disposal due to their persistence.[5][6][7]

Based on this analysis, 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde should be treated as a hazardous substance with the potential to cause skin and eye irritation or burns, be harmful if ingested, and possibly have reproductive toxicity.

Table 1: Hazard Profile based on Structural Analogs

Hazard	Associated Structural Moiety	Potential Effects
Acute Toxicity (Oral)	Imidazole	Harmful if swallowed.[1][2]
Skin Corrosion/Irritation	Imidazole, Aromatic Aldehyde	Causes skin irritation, potentially severe burns.[1][2][3][4]
Serious Eye Damage/Irritation	Imidazole, Aromatic Aldehyde	Causes serious eye irritation or damage.[1][2][3][4]
Reproductive Toxicity	Imidazole	May damage the unborn child.[1][2]
Respiratory Irritation	Aromatic Aldehyde	May cause respiratory irritation upon inhalation of dust.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial for minimizing exposure risk. The following PPE is mandatory when handling 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde.[8][9][10][11][12]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene, that meet the ASTM International standard D6978.[10] Always inspect gloves for tears or punctures before use and change them frequently.

• Eye and Face Protection: Chemical safety goggles are required at all times.[8][12] For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[8][9]

• Body Protection: A long-sleeved laboratory coat is essential. For larger quantities or when there is a significant risk of spillage, a chemically resistant apron or coveralls should be worn.[8][9][10]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of any dust or aerosols.[12] If a fume hood is not available or if there is a risk of airborne particulates, a respirator with an appropriate cartridge for organic vapors and particulates should be used.[8][12]

Diagram 1: PPE Workflow for Handling the Compound

Caption: A stepwise workflow for donning and doffing Personal Protective Equipment.

Operational Plan: Safe Handling from Receipt to Disposal

A meticulous operational plan ensures safety at every stage of the compound's lifecycle in the laboratory.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[3]

• The storage container should be clearly labeled with the compound's name, hazard symbols, and date of receipt.

• Store the compound under an inert atmosphere if it is found to be sensitive to air or moisture.[3]

Weighing and Aliquoting

• All weighing and aliquoting procedures must be performed in a chemical fume hood to minimize inhalation exposure.

• Use a dedicated set of spatulas and weighing boats for this compound to prevent cross-contamination.

• Handle the solid compound gently to avoid generating dust.

Reaction Setup and Monitoring

• Set up all reactions involving this compound in a chemical fume hood.

• Ensure that all glassware is clean, dry, and free of any contaminants.

• Continuously monitor reactions for any unexpected changes in temperature, pressure, or color.

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental stewardship.

• Waste Segregation: All solid waste contaminated with 1-(3-fluoro-4-methoxybenzyl)-1H-imidazole-4-carbaldehyde (e.g., gloves, weighing paper, paper towels) should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a separate, compatible hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Method: Due to the presence of fluorine, this compound may be classified as a persistent organic pollutant.[5][6][7] The recommended disposal method is high-temperature incineration by a licensed hazardous waste disposal company.[13] Alternatively, disposal in a designated hazardous waste landfill may be an option, but this should be considered a less preferable method.[13]

Diagram 2: Chemical Waste Disposal Pathway

Caption: The lifecycle of chemical waste from generation to final disposal.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is crucial.[14][15][16][17]

Accidental Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[14][17] Remove contaminated clothing while under an emergency shower.[14][17] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[14][17] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[18] Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water.[18] Seek immediate medical attention.

Spill Response

• Minor Spill (<1 g in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or sand.[15]

  • Collect the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Major Spill (>1 g or outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory door and prevent re-entry.

  • Contact your institution's Environmental Health and Safety (EH&S) department or emergency response team immediately.[14][15]

  • Provide them with as much information as possible about the spilled compound.

By adhering to these protocols, you contribute to a safer research environment for yourself and your colleagues, ensuring that the pursuit of scientific advancement is not compromised by preventable accidents.

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